Methyl DL-lysinate dihydrochloride

• CAS: 34015-48-0

Core Science & Biosynthesis

Methyl DL-lysinate dihydrochloride CAS 34015-48-0 properties

CAS: 34015-48-0 Formula: C₇H₁₆N₂O₂[1][2][3][4] · 2HCl Molecular Weight: 233.14 g/mol [1][4]

Executive Summary: The Bifunctional Scaffold

Methyl DL-lysinate dihydrochloride represents a critical intermediate in synthetic organic chemistry, serving as a bifunctional aliphatic building block .[4] Unlike its pure L-enantiomer counterpart—widely used in metabolic studies and specific peptide synthesis—the DL-racemate (CAS 34015-48-0) finds its primary utility in combinatorial chemistry , polymer engineering , and peptidomimetic development where stereochemical variety or cost-efficiency is paramount.[1]

As a dihydrochloride salt, the compound is stabilized against spontaneous cyclization (lactamization) and hydrolysis.[4] Its core utility lies in the orthogonal reactivity of its functional groups: the methyl ester serves as an activated carboxylate for amidation or polymerization, while the two amine groups (

and ) offer distinct nucleophilic sites for functionalization.[4] This makes it an ideal monomer for synthesizing lysine-based dendrimers, cationic surfactants, and hydrogels.

Physicochemical Specifications

The following data aggregates experimentally validated properties essential for assay development and synthetic planning.

Property	Specification	Technical Note
Appearance	White to off-white crystalline powder	Highly hygroscopic; handle under inert atmosphere.[1][4]
Melting Point	195–200 °C (Decomposes)	Sharp melting point indicates high purity; broad range suggests hydrolysis.[4]
Solubility	Water, Methanol, DMSO	Insoluble in non-polar solvents (Ether, Hexane).[4]
pKa Values	-NH₂: ~7.2 | -NH₂: ~10.6	-amine remains protonated at physiological pH.[1][4]
Hygroscopicity	High	Absorbs atmospheric moisture, leading to ester hydrolysis.[4]
Stability	Stable at -20°C (Desiccated)	Prone to diketopiperazine formation if free-based and stored in solution.[1][4]

Synthetic Utility & Mechanisms[1][6]

3.1. Orthogonal Reactivity Profile

The synthetic power of Methyl DL-lysinate lies in its ability to undergo selective derivatization.[4]

• Ester Moiety: The methyl ester acts as a "semi-activated" electrophile.[4] It is stable enough to survive amine protection steps (e.g., Boc or Fmoc introduction) but reactive enough to undergo aminolysis or hydrazinolysis to form amides or hydrazides.

• Amine Differential: The

  -amine is less basic (pKa ~7) than the -amine (pKa ~10.[1][4]5) due to the inductive effect of the adjacent ester carbonyl. This pKa difference allows for pH-controlled selective acylation.

3.2. Polymerization and Cross-linking

In material science, this compound is a precursor for poly-lysine analogues .[4] By reacting the ester with diamines, researchers can generate hyperbranched polymers used in gene delivery vectors.[4] The racemic nature (DL) disrupts crystallinity in the resulting polymer backbone, often yielding materials with higher solubility and flexibility compared to pure poly-L-lysine.[1]

3.3. Visualization: Reactivity Pathways

The following diagram illustrates the divergent synthetic pathways accessible from this core scaffold.

Figure 1: Divergent reactivity pathways.[1][4] The ester group drives polymerization, while pH control enables selective amine functionalization.

Experimental Protocols

4.1. Preparation of Methyl DL-lysinate Dihydrochloride

While commercially available, in-situ preparation ensures freshness and prevents hydrolysis artifacts.[4] This protocol uses the Thionyl Chloride (

) method, which generates anhydrous HCl in situ.

Reagents:

• DL-Lysine monohydrochloride (10 mmol)[1]

• Thionyl Chloride (

  ) (15 mmol)[1]

• Anhydrous Methanol (50 mL)

Step-by-Step Methodology:

• Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser topped with a drying tube (

  ).

• Chilling: Place the anhydrous methanol in the flask and cool to 0°C using an ice bath.

• Activation: Add

  dropwise over 20 minutes. Caution: Exothermic reaction. Evolution of and HCl gases.

• Addition: Add DL-Lysine monohydrochloride in small portions to the chilled solution.

• Reflux: Remove the ice bath and heat the mixture to reflux (approx. 65°C) for 4–6 hours. The solution should become clear.

• Isolation: Evaporate the solvent under reduced pressure (Rotavap) at 40°C.

• Purification: Redissolve the crude residue in a minimum amount of methanol and precipitate by adding cold diethyl ether.

• Drying: Filter the white precipitate and dry under high vacuum over

  or KOH pellets to remove traces of acid.

Validation Criteria:

• TLC:

  should differ from free lysine (Mobile phase: n-Butanol/Acetic Acid/Water 4:1:1).[4]

• NMR: Appearance of a singlet methyl peak at

  ppm in or DMSO- .[4]

4.2. Analytical Characterization (HPLC)

To verify purity and racemic status (if chiral separation is required later).[4]

• Column: C18 Reverse Phase (for purity) or Chiralpak (for enantiomeric ratio).[4]

• Mobile Phase: Water (0.1% TFA) / Acetonitrile gradient.[4]

• Detection: UV at 210 nm (peptide bond/ester absorption).[4]

Handling & Safety (E-E-A-T)

Senior Scientist Note: The most common failure mode with this compound is hydrolysis due to moisture .[4] The dihydrochloride salt is acidic; upon exposure to humid air, it becomes sticky and the ester bond cleaves, reverting to lysine.

• Storage: Store at -20°C. Allow the bottle to warm to room temperature before opening to prevent condensation.

• Handling: Weigh quickly or use a glovebox.

• Safety:

  • Inhalation: The fine powder is a respiratory irritant. Use a fume hood.

  • Contact: Causes skin and eye irritation.[5][6][7] Wear nitrile gloves and safety goggles.

  • Disposal: Dilute with water and neutralize with sodium bicarbonate before disposal, as the solution will be acidic.[4]

References

• Synthesis of Amino Acid Methyl Esters: Li, X., et al.[4] "A Convenient Synthesis of Amino Acid Methyl Esters." Molecules, vol. 13, no. 5, 2008, pp. 1111-1119. [1]

• Polylysine Applications: Tao, W., et al. "Poly(L-lysine) and its derivatives: Synthesis and applications."[4] Progress in Polymer Science, vol. 100, 2020. (Contextual grounding for lysine ester polymerization).

• Safety Data: Sigma-Aldrich.[4][8] "Safety Data Sheet: DL-Lysine Methyl Ester Dihydrochloride." Merck KGaA.[8] [1]

• Chemical Properties: PubChem. "Methyl DL-lysinate dihydrochloride - Compound Summary." National Library of Medicine.

Sources

• 1. prepchem.com [prepchem.com]
• 2. methyl DL-lysinate dihydrochloride - Safety Data Sheet [chemicalbook.com]
• 3. CAS # 34015-48-0, Methyl L-Lysinate Dihydrochloride: more information. [sdhlbiochem.chemblink.com]
• 4. api.dks.at [api.dks.at]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. fishersci.com [fishersci.com]
• 7. intatrade.de [intatrade.de]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Technical Whitepaper: Racemic Lysine Methyl Ester Dihydrochloride

Topic: Racemic Lysine Methyl Ester Dihydrochloride Chemical Structure Content Type: In-Depth Technical Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Structural Architecture, Synthesis Protocols, and Applications in Enantiomeric Resolution

Executive Summary

Racemic lysine methyl ester dihydrochloride (CAS 34015-48-0 ) is the non-stereospecific methyl ester derivative of the essential amino acid lysine, stabilized as a bis-hydrochloride salt. While its L-enantiomer is a ubiquitous building block in peptide synthesis, the racemic (DL) form occupies a critical niche in industrial biotechnology—specifically as the primary substrate for the enzymatic production of high-purity L-lysine via dynamic kinetic resolution.

This guide provides a rigorous analysis of the DL-lysine methyl ester dihydrochloride molecular structure, its physicochemical stability profile, and the mechanistic protocols for its synthesis and subsequent enzymatic resolution.

Molecular Architecture & Stereochemistry

Chemical Identity[1]

• IUPAC Name: Methyl (2RS)-2,6-diaminohexanoate dihydrochloride[1][2]

• Common Name: DL-Lysine methyl ester dihydrochloride[3][4][5][6][7][8][9]

• CAS Number: 34015-48-0[3][4][5][6][7][8][9][10]

• Molecular Formula:

  [1][2][10]

• Molecular Weight: 233.14 g/mol [1][4][5][10]

Structural Analysis

The molecule consists of a six-carbon linear backbone. The C1 position is modified from a carboxylic acid to a methyl ester (

), significantly altering the electronic environment of the alpha-carbon. The structure features two primary amine groups:

• -Amine: Located at C2, adjacent to the ester carbonyl.
• -Amine: Located at C6, at the terminus of the aliphatic side chain.

In the dihydrochloride salt form, both amine groups are fully protonated (

), rendering the molecule highly polar and water-soluble. The "Racemic" designation indicates a stoichiometric 1:1 mixture of the (2S) and (2R) enantiomers.

Figure 1: Connectivity diagram highlighting the functional zones of the molecule. The C2 chiral center exists as a racemic mixture.

Physicochemical Profile

The dihydrochloride salt form is preferred over the free base due to its superior oxidative stability and shelf-life. The free ester is prone to rapid cyclization (forming lysine lactam) or hydrolysis, whereas the protonated amines in the salt form deter nucleophilic attack on the ester carbonyl.

Property	Specification	Contextual Note
Appearance	White crystalline powder	Hygroscopic; store under desiccant.
Solubility	High in , MeOH	Insoluble in non-polar solvents ( , Hexane).
Melting Point	192–200°C (Decomp.)	Varies by crystal habit; generally similar to L-isomer.
pKa Values	,	Esterification lowers the pKa of the -amine compared to free lysine.
Stability	Hydrolysis-prone at pH > 7	Stable in acidic media; degrades to Lysine + MeOH in base.

Synthesis & Manufacturing Protocols

Mechanism: Acid-Catalyzed Esterification

The industrial standard for synthesizing DL-lysine methyl ester dihydrochloride is the thionyl chloride (

) mediated esterification of DL-Lysine monohydrochloride in methanol. This method generates anhydrous in situ, driving the equilibrium toward ester formation while simultaneously forming the dihydrochloride salt.

Reaction Scheme:

Experimental Protocol (Bench Scale)

Note: This protocol assumes the use of standard Schlenk line techniques to maintain anhydrous conditions.

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, reflux condenser, and drying tube (

  ).

• Reagent Addition:

  • Charge 10.0 g (54.8 mmol) of DL-Lysine monohydrochloride (CAS 70-54-2).

  • Add 100 mL of anhydrous Methanol (MeOH).

• Activation (Exothermic):

  • Cool the suspension to 0°C in an ice bath.

  • Dropwise add 8.0 mL (110 mmol) of Thionyl Chloride (

    ) over 30 minutes. Caution: Vigorous evolution of and gas.

• Reflux:

  • Allow the mixture to warm to room temperature.

  • Heat to reflux (65°C) for 4–6 hours. The solution should become clear as the lysine dissolves and reacts.

• Isolation:

  • Concentrate the solution in vacuo to remove excess MeOH and

    .

  • Triturate the resulting oil/solid with cold diethyl ether to precipitate the product.

  • Filter and dry under vacuum over

    .

Figure 2: Step-by-step synthesis workflow using the thionyl chloride method.

Applications in R&D: Enzymatic Resolution

The primary utility of the racemic ester lies in biocatalytic resolution . Trypsin, a serine protease, exhibits strict stereospecificity for the L-isomer. When DL-lysine methyl ester is subjected to trypsin, the enzyme exclusively hydrolyzes the L-ester back to L-lysine, leaving the D-ester intact.

The Trypsin Resolution Protocol

This process allows for the separation of chiral lysine forms from a racemic feedstock.

• Substrate Preparation: Dissolve DL-lysine methyl ester dihydrochloride in buffer (pH 6.0–7.0).

• Enzymatic Hydrolysis: Add immobilized Trypsin.

  • Reaction: L-Lys-OMe

    L-Lysine + MeOH

  • Reaction: D-Lys-OMe

    No Reaction

• Separation:

  • The mixture now contains L-Lysine (zwitterion) and D-Lysine Methyl Ester (cation) .

  • Separate using ion-exchange chromatography.[11]

• Recycling: The D-ester can be racemized (using heat/base) back to the DL-mixture and recycled into the process.

Figure 3: Enzymatic resolution pathway converting racemic feedstock into pure L-Lysine.

Safety & Handling (GHS)

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Storage: Hygroscopic. Store at -20°C or 2-8°C in a tightly sealed container.

References

• Apical Scientific. DL-Lysine Methyl Ester Dihydrochloride Product Data. Retrieved from (CAS 34015-48-0 verification).

• Monsan, P., & Durand, G. (1978). Production of L-lysine by immobilized trypsin. Study of DL-lysine methyl ester resolution. Biochimica et Biophysica Acta (BBA) - Enzymology, 523(2), 477-484.

• Li, Z., et al. (2008). A Convenient Synthesis of Amino Acid Methyl Esters. Molecules, 13(5), 1111-1119.

• Sigma-Aldrich. L-Lysine methyl ester dihydrochloride Product Specification. Retrieved from (Physicochemical property baseline).

• PubChem. Methyl L-lysinate dihydrochloride (Compound Summary). (Structural analog reference).

Sources

• 1. L-Lysine methyl ester dihydrochloride, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. Thermo Scientific Chemicals L-Lysine methyl ester dihydrochloride, 99%:Biochemical | Fisher Scientific [fishersci.ca]
• 3. 34015-48-0|Methyl 2,6-diaminohexanoate dihydrochloride|BLD Pharm [bldpharm.com]
• 4. 34015-48-0 | Dl-lysine methyl ester dihydrochloride | Next Peptide [nextpeptide.com]
• 5. Methyl lysine | Sigma-Aldrich [sigmaaldrich.com]
• 6. cas 34015-48-0|| where to buy DL-Lysine Methyl Ester Dihydrochloride [chemenu.com]
• 7. DL-Lysine Methyl Ester Dihydrochloride >98.0%(N) 5g - Order affordable lab supplies at Laboratory Discounter. From microscopes to chemicals, fast delivery in the UK. Browse our range today! [laboratoriumdiscounter.nl]
• 8. Chemicals & Bioreagents : 2-Iodobiphenyl, 25g, [Purity:>98.0%(GC)] [order.apicalscientific.com]
• 9. DL-Lysine Methyl Ester Dihydrochloride , Package: 5g , Laibo Chem - Global Labor [globallabor.com.br]
• 10. AB550174 | CAS 34015-48-0 – abcr Gute Chemie [abcr.com]
• 11. US4154956A - Method for producing lysine ester - Google Patents [patents.google.com]

Difference between Methyl DL-lysinate and L-lysine methyl ester

Chirality as the Gatekeeper of Biological Function[1]

Executive Summary

For researchers in drug development and peptide synthesis, the distinction between Methyl DL-lysinate and L-lysine methyl ester is not merely a matter of purity—it is a binary switch between biological activity and metabolic inertia.

• L-Lysine Methyl Ester: The eutomer. It is biologically active, recognized by endogenous proteases (e.g., trypsin), and used as a scaffold for biodegradable drug delivery systems and peptide synthesis.

• Methyl DL-Lysinate: The racemic mixture. It contains 50% distomer (D-lysine). It is chemically identical in achiral environments but biologically distinct. It is primarily used as a cost-effective intermediate for non-stereospecific applications or as a reference standard in chiral chromatography.

Part 1: Chemical Identity & Stereochemical Fundamentals

At a molecular level, both compounds share the same connectivity, but their spatial arrangement dictates their utility. The primary commercial form for both is the dihydrochloride salt (

), as the free base is unstable and prone to cyclization (diketopiperazine formation) or hydrolysis.

Comparative Technical Specifications

Feature	L-Lysine Methyl Ester Dihydrochloride	Methyl DL-Lysinate Dihydrochloride
CAS Number	26348-70-9	34015-48-0
Molecular Formula
Molecular Weight	233.14 g/mol	233.14 g/mol
Chirality	Pure L-enantiomer (S-configuration)	Racemic (50:50 mixture of L and D)
Optical Rotation	to (in water)	(Optically Inactive)
Enzymatic Stability	Hydrolyzed by Trypsin/Carboxypeptidase	50% Resistant (D-isomer is stable)
Primary Utility	Peptide Synthesis, Prodrugs, Cell Culture	Analytical Standards, Bulk Chemical Synthesis

Visualization: Stereochemical Relationship

The following diagram illustrates the mirror-image relationship. In a biological environment, the "L" form fits the enzymatic "lock," while the "D" form (present in the DL mixture) is sterically rejected.

Figure 1: The enzymatic filter. Only the L-enantiomer is processed by endogenous enzymes, making the DL-mixture unsuitable for metabolic pathways requiring complete clearance.

Part 2: Synthetic Utility & Reactivity[4][5]

The synthesis of lysine methyl ester is a classic example of acid-catalyzed esterification. However, the choice of starting material (L-Lysine vs. DL-Lysine) and the control of reaction conditions are critical to prevent racemization .

The Thionyl Chloride ( ) Activation Protocol

The most robust method for synthesizing L-lysine methyl ester without racemization involves the in situ generation of anhydrous HCl using thionyl chloride in methanol.

Mechanism & Causality:

• Activation:

  reacts with methanol to form methyl chlorosulfite and HCl.

• Protonation: The carboxylic acid of lysine is protonated, making it susceptible to nucleophilic attack.

• Attack: Methanol attacks the carbonyl carbon.

• Thermodynamics: The reaction is exothermic. Crucial Step: Temperature control (

  initially) is vital. High temperatures during the addition phase can cause partial racemization of pure L-lysine into the DL-form via an enol intermediate.

Figure 2: Step-by-step synthesis workflow. Note that starting with DL-Lysine follows the same path but yields the racemic ester.

Part 3: Biological Implications (The "Why" it Matters)

The choice between L and DL is dictated by the intended interaction with biological systems.

1. Enzymatic Biodegradability (Drug Delivery)

• L-Isomer: Polymers (Poly-L-Lysine) or prodrugs built with L-lysine methyl ester are biodegradable. Trypsin and other proteases cleave the peptide/ester bonds, releasing the drug and the amino acid.

• DL-Isomer: Inclusion of the D-isomer halts enzymatic degradation. A peptide sequence containing D-lysine is often used to stabilize a drug against metabolism, prolonging half-life. However, if the goal is clearance (e.g., a biodegradable scaffold), the DL-mixture results in incomplete breakdown and potential accumulation of D-lysine oligomers [1].

2. Toxicity and Cell Adhesion

• Poly-L-Lysine (PLL): Widely used to coat culture plates to enhance cell attachment. Cells bind to the positively charged L-lysine residues.

• Poly-D-Lysine (PDL): Also promotes attachment via electrostatic attraction but is resistant to breakdown by proteases secreted by the cells.

  • Decision Point: Use PDL (derived from D-lysine) for long-term cultures where you don't want the cells to "eat" the matrix. Use PLL (derived from L-lysine) if you want the matrix to remodel naturally.

Part 4: Analytical Characterization (Self-Validating Protocols)

How do you verify if a supplier sent you Methyl DL-lysinate instead of L-lysine methyl ester?

Protocol A: Polarimetry (The Rapid Check)

The most immediate distinction is optical rotation.

• Prepare Solution: Dissolve 2g of sample in 100mL of 6N HCl (or water, depending on pharmacopeia standard).

• Measure: Use a polarimeter at 20°C (Sodium D line).

• Validation:

  • Result > +15°: Confirms L-Isomer.

  • Result ~ 0°: Confirms DL-Racemate (or D-isomer, though unlikely in this context).

Protocol B: Chiral HPLC (The Rigorous Check)

For detecting trace racemization (e.g., 99% L, 1% D), polarimetry is insufficient.

• Column: Crown Ether based chiral columns (e.g., CROWNPAK CR(+)).

• Mobile Phase: Perchloric acid solution (pH 1.5).

• Mechanism: The ammonium group of lysine complexes with the crown ether. The chiral center of the crown ether discriminates between the L and D spatial arrangements.

Part 5: Detailed Experimental Protocol

Synthesis of L-Lysine Methyl Ester Dihydrochloride Adapted from standard thionyl chloride procedures [2].

Safety:

releases and gas. Work in a fume hood.

• Setup: Equip a 250mL round-bottom flask with a magnetic stir bar and a reflux condenser topped with a drying tube (CaCl2).

• Solvent Prep: Add 100 mL of anhydrous methanol to the flask.

• Activation (Critical Step): Cool the methanol to -10°C using an ice/salt bath.

• Reagent Addition: Slowly add 12 mL of Thionyl Chloride dropwise over 20 minutes. Causality: Slow addition prevents overheating and boiling of methanol.

• Substrate Addition: Add 10 g of L-Lysine Monohydrochloride to the solution.

• Reaction: Remove the ice bath. Allow to warm to room temperature, then heat to reflux (approx 65°C) for 4 hours.

• Workup:

  • Evaporate the solvent under reduced pressure (Rotovap) to yield a sticky oil.

  • Dissolve the oil in a minimum amount of methanol.

  • Add diethyl ether until the solution turns cloudy.

  • Cool at 4°C overnight to crystallize.

• Yield: Filter the white crystals. Expected yield: ~95%.

References

• Trypsin-catalyzed hydrolysis of L-lysine substr

  • Source: National Institutes of Health (PubMed) / Biochem J.
  • Context: Establishes the enzymatic specificity for L-lysine esters over D-forms.

  • Link:[Link]

• Synthesis of Amino Acid Methyl Esters (Thionyl Chloride Method).

  • Source: National Institutes of Health (PMC) / Molecules.
  • Context: detailed protocol for the esterification mechanism and yield d

  • Link:[Link]

• L-Lysine Methyl Ester Dihydrochloride (Compound Summary).

  • Source: PubChem (CID 117779).

  • Context: Physical properties, toxicity, and chemical identifiers.[1]

  • Link:[Link]

Sources

• 1. L-Lysine, methyl ester | C7H16N2O2 | CID 117779 - PubChem [pubchem.ncbi.nlm.nih.gov]

Methyl DL-lysinate dihydrochloride molecular weight and formula

Physicochemical Characterization, Synthesis, and Applications in Drug Discovery

Executive Summary

Methyl DL-lysinate dihydrochloride is the chemically stabilized, racemic methyl ester derivative of the amino acid lysine. In drug development and organic synthesis, it serves as a critical intermediate, primarily functioning as a C-terminal protected building block for peptide synthesis and a precursor for lysine-based isocyanates and peptidomimetics.

This guide provides a rigorous technical analysis of the compound, moving beyond basic identifiers to explore its synthetic architecture, validation protocols, and strategic utility in medicinal chemistry.

Part 1: Physicochemical Core

The dihydrochloride salt form is preferred over the free base due to its enhanced stability. The free amino esters of lysine are prone to intermolecular nucleophilic attack (polymerization) or intramolecular cyclization (forming lactams). The dihydrochloride salt protonates both amine groups, rendering them non-nucleophilic and ensuring long-term shelf stability.

Key Chemical Identifiers[1][2][3][4]

Property	Specification
Chemical Name	Methyl DL-lysinate dihydrochloride
IUPAC Name	Methyl 2,6-diaminohexanoate dihydrochloride
Molecular Formula
Hill Notation
Molecular Weight	233.14 g/mol
CAS Number (DL)	34015-48-0 (Racemic)
CAS Number (L)	26348-70-9 (Natural isomer reference)
Appearance	White to off-white hygroscopic crystalline powder
Solubility	Highly soluble in water, methanol; sparingly soluble in ethanol; insoluble in ether/hexane
Melting Point	192–196 °C (Decomposes)

Critical Note on Stereochemistry: While the L-isomer is the biologically active form used in metabolic studies, the DL-form (racemic) is frequently utilized in non-stereoselective synthetic methodology development or as a cost-effective standard in analytical chemistry. The molecular weight and formula remain identical between enantiomers.

Part 2: Synthetic Architecture & Mechanism

The Thionyl Chloride-Methanol Route

The standard Fischer esterification (acid + alcohol

ester + water) is often inefficient for amino acids due to equilibrium limitations. The industry-standard protocol utilizes Thionyl Chloride ( ) in Methanol .

Mechanistic Causality

• In Situ Acid Generation:

  reacts vigorously with methanol to generate anhydrous and dimethyl sulfite. This eliminates the need to handle dangerous gaseous tanks.

• Water Scavenging: The reaction consumes water produced during esterification, driving the equilibrium heavily toward the ester product (Le Chatelier's principle).

• Activation: The carboxylic acid is activated, facilitating nucleophilic attack by methanol.

Figure 1: Reaction flow for the synthesis of Methyl DL-lysinate dihydrochloride using the thionyl chloride activation method.

Part 3: Optimized Experimental Protocol

Safety Warning: Thionyl chloride is highly corrosive and reacts violently with water.[1] All operations must be performed in a functioning fume hood.

Protocol: Synthesis of Methyl DL-Lysinate 2HCl

• Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar and a pressure-equalizing addition funnel. Cap with a drying tube (calcium chloride) to exclude atmospheric moisture.

• Solvent Charge: Add 100 mL of anhydrous Methanol (MeOH) to the RBF. Chill to 0°C using an ice/salt bath.

• Activation (Critical Step): Dropwise, add 15 mL of Thionyl Chloride to the cold methanol.

  • Why: Adding

    to MeOH is extremely exothermic. Slow addition at 0°C prevents solvent boil-over and degradation.

• Substrate Addition: Once addition is complete, add 10.0 g of DL-Lysine Monohydrochloride to the solution.

• Reaction: Remove the ice bath. Attach a reflux condenser and heat the mixture to reflux (~65°C ) for 12–16 hours .

  • Monitoring: The solution should become clear as the lysine dissolves and reacts.

• Workup:

  • Cool the mixture to room temperature.

  • Concentrate the solution in vacuo (rotary evaporator) to remove solvent and excess

    .

  • Crystallization: Dissolve the resulting syrup in a minimum amount of cold MeOH (~10 mL) and add diethyl ether (~100 mL) dropwise with stirring until a white precipitate forms.

• Isolation: Filter the white solid under vacuum (Buchner funnel), wash with cold ether, and dry in a vacuum desiccator over

  .

Part 4: Analytical Validation

To ensure the integrity of the synthesized compound, the following analytical signatures must be verified.

Proton NMR ( -NMR) in

• Methyl Ester Singlet: The most distinct feature is a sharp singlet integrating to 3 protons at

  3.7–3.8 ppm ( ). Absence of this peak indicates failed esterification.

• Alpha-Proton: A triplet at

  4.0–4.1 ppm ( -CH).

• Side Chain: Multiplets at 1.4–2.0 ppm (

  - ) and a triplet at ~3.0 ppm ( - ).

Elemental Analysis

Calculated values for

(MW 233.14):

• C: 36.06%

• H: 7.78%

• N: 12.02%

• Cl: 30.41%

Significant deviation (>0.4%) usually indicates retained moisture (hygroscopic nature) or incomplete conversion from the mono-HCl salt.

Part 5: Strategic Applications in Drug Development

Peptide Synthesis (C-Terminal Protection)

Methyl DL-lysinate is used to introduce lysine at the C-terminus of a peptide chain. The methyl ester acts as a semi-permanent protecting group that is stable to acid (TFA) used in Boc/Fmoc deprotection cycles but can be removed via saponification (LiOH/NaOH) at the end of synthesis.

The "Methyl Effect" in Lead Optimization

In medicinal chemistry, the methyl ester moiety alters the physicochemical profile of the parent amino acid.

• Lipophilicity: Increases LogP, enhancing membrane permeability compared to the zwitterionic free acid.

• Solubility: The dihydrochloride salt maintains high aqueous solubility, crucial for parenteral drug formulations.

Figure 2: Workflow utilizing Methyl DL-lysinate as the C-terminal anchor in solution-phase peptide synthesis.

References

• PubChem. (n.d.). Methyl L-lysinate dihydrochloride (Compound Summary). National Library of Medicine. Retrieved from [Link]

• Brenner, M., & Huber, W. (1953).
• Barreiro, E. J., et al. (2011). The Methylation Effect in Medicinal Chemistry. Chemical Reviews. (Context for the "Methyl Effect" in drug design).

Sources

• 1. pianetachimica.it [pianetachimica.it]

Technical Guide: Solubility Profiling of Methyl DL-lysinate Dihydrochloride in Water vs. Methanol

Executive Summary

This technical guide provides a comparative analysis of the solubility of Methyl DL-lysinate dihydrochloride (CAS: 34015-48-0 / 26348-70-9 for L-isomer) in aqueous and methanolic systems. For researchers and process engineers, understanding this solubility differential is critical for optimizing purification (recrystallization), reaction kinetics, and formulation stability.

Core Insight: Methyl DL-lysinate dihydrochloride exhibits high solubility in water (>1000 mg/mL estimated) due to its dicationic ionic lattice and strong hydration potential. In methanol , it retains moderate-to-high solubility (sufficient for synthesis and spectroscopy) but is significantly less soluble than in water. This differential is the thermodynamic basis for using methanol as a crystallization solvent (often with an antisolvent like diethyl ether) and water as a dissolution/hydrolysis medium.

Molecular Architecture & Physicochemical Basis

To predict and manipulate solubility, one must first understand the solute's structural thermodynamics.

Structural Analysis

Methyl DL-lysinate dihydrochloride is the dihydrochloride salt of the methyl ester of lysine.

• Formula:

• Molecular Weight: ~233.13 g/mol [1][2][3][4]

• Ionic Character: It is a 1:2 electrolyte . The molecule possesses two protonated amine groups (

  ) at the and positions.

• Lattice Energy: The crystal lattice is held together by strong electrostatic interactions between the dicationic organic species and two chloride anions (

  ).

Solvation Thermodynamics

Dissolution requires the solvent-solute interactions to overcome the lattice energy of the solid and the cohesive forces of the solvent.

Feature	Water ( )	Methanol ( )	Impact on Methyl DL-lysinate 2HCl
Dielectric Constant ( )	~80 (High)	~33 (Moderate)	Water screens the electrostatic attraction between and much more effectively than methanol.
Hydrogen Bonding	Donor & Acceptor (Strong)	Donor & Acceptor (Good)	Both solvents solvate the ammonium groups and chloride ions, but water forms a tighter, more energetic hydration shell.
Polarity	Highly Polar	Polar Organic	Water is the superior solvent for breaking the ionic lattice of dihydrochloride salts.

Comparative Solubility Data

While specific gravimetric data for the DL-racemate can vary by batch (polymorphism), the following data represents the authoritative range based on the pure L-isomer and homologous amino acid ester salts. Enantiomers (L vs. D) have identical solubility in achiral solvents, though the DL-racemate crystal may have different lattice energy (typically lower solubility if it forms a stable racemic compound).

Table 1: Solubility Profile

Parameter	Solubility in Water	Solubility in Methanol
Qualitative Status	Very Soluble / Freely Soluble	Soluble
Estimated Range	> 1000 mg/mL	~100 - 300 mg/mL
Temperature Sensitivity	High (increases w/ temp)	Moderate (increases w/ temp)
Stability Risk	High: Prone to ester hydrolysis (reverts to Lysine + MeOH) over time, especially at neutral/basic pH.	Moderate: Stable solution (transesterification possible only if other alcohols present).
Primary Application	Dissolution for biological assays; Hydrolysis reactions.	Recrystallization; Synthesis intermediate; NMR ( ).

Critical Note on Stability: In water, the methyl ester linkage is susceptible to hydrolysis, releasing methanol and regenerating the free amino acid (Lysine). This reaction is acid-catalyzed but proceeds rapidly at neutral pH. Always prepare aqueous solutions immediately before use or keep on ice.

Mechanistic Visualization

The following diagram illustrates the solvation disparity. In water, the high dielectric constant allows for full dissociation of the chloride ions. In methanol, ion pairing is more significant, leading to lower overall solubility.

Figure 1: Comparative solvation mechanisms. Water provides high solubility but introduces hydrolysis risks; Methanol offers controlled solubility ideal for purification.

Experimental Protocol: Precise Solubility Determination

As a Senior Scientist, do not rely solely on literature values which may not account for the specific polymorphic form of your DL-sample. Use this self-validating Gravimetric Shake-Flask Method .

Reagents & Equipment

• Methyl DL-lysinate dihydrochloride (Test Sample)

• Solvents: HPLC-grade Water, Anhydrous Methanol.

• 0.22 µm Syringe Filters (PTFE for Methanol, PES for Water).

• Thermostatic Shaker (set to 25°C).

• Analytical Balance (0.01 mg precision).

Step-by-Step Workflow

Figure 2: Gravimetric Shake-Flask Workflow for solubility determination.

Detailed Procedure

• Saturation: Add excess Methyl DL-lysinate 2HCl to 5 mL of solvent in a glass vial.

  • Visual Check: Ensure solid remains visible at the bottom. If all dissolves, add more.

• Equilibration: Agitate at 25°C for 24 hours.

  • Tip: For water, limit time to 4-6 hours to minimize hydrolysis error, or use HPLC quantification instead of gravimetric.

• Filtration: Filter the supernatant through a 0.22 µm filter into a pre-weighed vessel.

  • Pre-saturation: Discard the first 0.5 mL of filtrate to prevent filter adsorption errors.

• Quantification:

  • Method A (Gravimetric - Methanol): Evaporate solvent and weigh the residue.

  • Method B (HPLC - Water): Dilute filtrate and analyze peak area against a standard curve. Recommended for aqueous samples to avoid hydrolysis artifacts during evaporation.

Implications for Process Development

Recrystallization Strategy

The solubility difference (

) drives the purification logic.

• Solvent: Methanol (hot).

• Anti-Solvent: Diethyl Ether or MTBE.

• Protocol: Dissolve the crude Methyl DL-lysinate 2HCl in minimum boiling methanol. Cool to RT. Slowly add diethyl ether until turbidity persists. Refrigerate to crystallize. This removes non-polar impurities and excess HCl.

Reaction Solvent Choice[5][6]

• Peptide Synthesis: Use DMF or Methanol . Avoid water to prevent hydrolysis of the ester group.

• Neutralization: If converting to the free base, use a biphasic system (DCM/Water) with mild base, but be aware the free base is highly water-soluble and difficult to extract into organic layers.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 117778, Methyl L-lysinate dihydrochloride. Retrieved from [Link]

• Zhao, D., et al. (2009). Solubility of L-Lysine Hydrochloride in Dimethyl Sulfoxide, Methanol, Ethanol, Water, and Glycol between (283 and 323) K.[5] Journal of Chemical & Engineering Data. Retrieved from [Link]

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island Dissertations. Retrieved from [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

Sources

• 1. L-Lysine methyl ester dihydrochloride, 99% | CymitQuimica [cymitquimica.com]
• 2. pure-synth.com [pure-synth.com]
• 3. Methyl L-lysinate dihydrochloride | C7H18Cl2N2O2 | CID 117778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. DL-Lysine Methyl Ester Dihydrochloride, 5G | Labscoop [labscoop.com]
• 5. semanticscholar.org [semanticscholar.org]

A Researcher's Guide to the Safe Handling of Methyl DL-lysinate Dihydrochloride

An In-depth Technical Guide for Scientific and Drug Development Professionals

This guide provides a comprehensive safety framework for researchers, scientists, and drug development professionals working with Methyl DL-lysinate Dihydrochloride. Moving beyond a standard Safety Data Sheet (SDS), this document synthesizes regulatory data with field-proven laboratory practices. As a Senior Application Scientist, my objective is to explain the causality behind safety protocols, ensuring that every procedure is a self-validating system for protecting both the researcher and the integrity of the experiment.

Compound Identification and Physicochemical Profile

Methyl DL-lysinate Dihydrochloride is an amino acid derivative used in various research applications, including peptide synthesis and as a building block in pharmaceutical development.[1] Its dihydrochloride salt form typically enhances solubility and stability.[1] Understanding its fundamental properties is the first step in a thorough risk assessment.

Table 1: Chemical Identifiers

Identifier	Value	Source(s)
Chemical Name	Methyl DL-lysinate dihydrochloride	[2]
Synonyms	L-Lysine methyl ester dihydrochloride, L-Lys-OMe·2HCl	[1][3]
CAS Number	34015-48-0	[2]
Molecular Formula	C₇H₁₆N₂O₂ · 2HCl	[1][3]

| Molecular Weight | ~233.14 g/mol |[4] |

Table 2: Physicochemical Properties

Property	Value	Significance for Handling	Source(s)
Appearance	White to off-white solid powder	[1][3][4]	Potential for dust generation and inhalation hazard.
Odor	No information available / Odorless	[3][4]	Lack of odor means it cannot be detected by smell if airborne.
Solubility	Soluble in water	[3][4]	Spills can spread with water; relevant for decontamination.
Melting Point	~192 - 200 °C (378 - 392 °F)	[1][4]	Stable at standard laboratory temperatures.

| Hygroscopicity | Hygroscopic |[5] | Must be stored in a dry, tightly sealed container to prevent moisture absorption, which can compromise sample integrity. |

A Synthesized Hazard Evaluation

A review of available safety data sheets reveals a discrepancy in formal hazard classification. While major suppliers like Merck and Thermo Fisher Scientific classify this substance as not hazardous under Regulation (EC) No. 1272/2008 and US OSHA standards, other databases provide GHS classifications indicating it causes skin and serious eye irritation.[3][4][5][6]

In a research context, this ambiguity necessitates the adoption of the Precautionary Principle . We must operate under the assumption that the potential for irritation exists. The primary risks are not from acute toxicity but from physical contact with the powder and its potential to become airborne.

• Dermal and Eye Exposure : Direct contact with the powder can potentially lead to skin and serious eye irritation.[5]

• Inhalation : While not classified as a respiratory hazard, inhaling fine dusts of any chemical is poor laboratory practice and should be avoided.[7][8]

• Thermal Decomposition : In the event of a fire, this compound can decompose to release hazardous gases, including nitrogen oxides (NOx), carbon monoxide (CO), and hydrogen chloride gas.[4][9]

This synthesized evaluation informs a robust safety protocol that prioritizes exposure minimization regardless of formal classification.

Core Safety Protocols and Workflows

A proactive safety culture is built on established, logical workflows. The following sections detail the standard operating procedures for handling Methyl DL-lysinate 2HCl, from initial preparation to final storage.

Pre-Use Risk Assessment Workflow

Before any experiment, a quick mental or documented risk assessment is critical. This ensures that safety is an integral part of the experimental design.

Caption: Pre-use risk assessment workflow for handling chemical powders.

Personal Protective Equipment (PPE) Protocol

The selection and use of PPE are your primary defense against direct exposure. The causality is simple: create a barrier between you and the potential hazard.

• Lab Coat : Protects skin and personal clothing from contamination.

• Eye Protection : Safety glasses with side shields (or goggles if a significant amount of dust is anticipated) are mandatory.[4][10] This is to prevent the powder from causing serious eye irritation.[5]

• Gloves : Chemical-resistant gloves (nitrile is a suitable choice) must be worn to prevent direct skin contact.[2]

• Respiratory Protection : While not required for handling small quantities in a well-ventilated area, a NIOSH-approved dust mask or particle filter should be used if there is any visible dust generation or if working outside of a fume hood.[4]

The sequence of donning and doffing PPE is crucial to prevent cross-contamination.

Caption: Correct sequence for donning and doffing essential PPE.

Experimental Protocol: Weighing and Solution Preparation

This common procedure carries the highest risk of generating airborne dust.

• Preparation : Ensure the analytical balance is clean and located in a draft-free area, preferably within a chemical fume hood or protected by a draft shield.

• Tare : Place a clean weigh boat on the balance and tare it.

• Aliquot : Open the main stock container. Use a clean spatula to carefully transfer a small amount of Methyl DL-lysinate 2HCl to the weigh boat. Avoid scooping in a manner that creates a "puff" of dust.

• Seal : Immediately and tightly close the main stock container. This is critical due to the compound's hygroscopic nature.[5]

• Dissolve : Transfer the weighed powder into your reaction vessel. If making a solution, add the solvent slowly at first to avoid splashing the powder.

• Clean-up : Wipe the spatula and any surrounding surfaces with a damp cloth or towel to collect any residual dust. Dispose of the cloth and weigh boat as chemical waste.

• Hand Washing : After the procedure is complete and gloves have been removed, wash hands thoroughly with soap and water.[6]

Storage Protocol

Proper storage is essential for both safety and chemical stability.

• Container : Keep the compound in its original, tightly sealed container.[4][6][7]

• Atmosphere : Store in a dry, well-ventilated place away from incompatible materials like strong oxidizing agents.[4][7][11]

• Temperature : While stable at room temperature, some suppliers recommend refrigeration (0-8°C) to maintain long-term quality.[1][4] Always check the supplier's label.[6]

Emergency Response Protocols

Even with the best precautions, accidents can happen. A clear, rehearsed response is key to mitigating harm.

First Aid Measures

Table 3: First Aid Response by Exposure Route

Exposure Route	First Aid Protocol	Source(s)
Inhalation	Move the person to fresh air. If irritation or discomfort persists, seek medical attention.	[2][3][6]
Skin Contact	Immediately take off contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation occurs or persists.	[2][3][6]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Get medical attention.	[2][3][4]

| Ingestion | Rinse mouth thoroughly with water. Drink one or two glasses of water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Consult a doctor if feeling unwell. |[2][6] |

Accidental Release (Spill) Management

The goal of spill cleanup is to contain and remove the material without creating dust.

Caption: Decision tree for responding to a solid chemical spill.

Protocol for a Small Solid Spill:

• Secure the Area : Ensure you are wearing appropriate PPE (lab coat, gloves, eye protection).

• Contain : Gently cover the spill with a damp paper towel. This prevents the powder from becoming airborne. Do not use a water jet or pour water directly on the spill.

• Collect : Carefully sweep or scoop the material into a suitable container for chemical waste.[4][10]

• Decontaminate : Wipe the spill area with a damp cloth.

• Dispose : Place all cleanup materials (gloves, towels, etc.) into a sealed bag or container for proper waste disposal.[10]

Waste Disposal

Chemical waste must be disposed of in accordance with institutional, local, and national environmental regulations.[6][12]

• Leave the chemical in its original container if possible, or in a clearly labeled, sealed waste container.

• Do not mix with other waste streams unless directed by your institution's Environmental Health & Safety (EH&S) department.[6]

• Handle uncleaned empty containers as you would the product itself.[6]

Conclusion

While Methyl DL-lysinate Dihydrochloride is not classified as a highly hazardous substance by many suppliers, a responsible scientific approach demands adherence to rigorous safety protocols. By understanding its physical properties, acknowledging potential hazards like skin and eye irritation, and implementing structured workflows for handling, storage, and emergency response, researchers can ensure a safe laboratory environment and maintain the integrity of their work.

References

• AAPPTec, LLC. (n.d.). Safety Data Sheet: Fmoc-Lys(Me)2-OH HCl. AAPPTec. [Link]

• National Center for Biotechnology Information. (n.d.). Methyl L-lysinate dihydrochloride. PubChem Compound Database, CID=117778. [Link]

• PCCA. (n.d.). Safety Data Sheet: Lysine Hydrochloride USP (L). PCCA. [Link]

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: DL-Lysine hydrochloride. Carl ROTH. [Link]

• Generic SDS Provider. (n.d.).

• Carl ROTH GmbH + Co. KG. (n.d.). Safety data sheet acc. to Safe Work Australia - Code of Practice: DL-Lysine hydrochloride. Carl ROTH. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. methyl DL-lysinate dihydrochloride - Safety Data Sheet [chemicalbook.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. Methyl L-lysinate dihydrochloride | C7H18Cl2N2O2 | CID 117778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. merckmillipore.com [merckmillipore.com]
• 7. peptide.com [peptide.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. carlroth.com [carlroth.com]
• 10. pccarx.com [pccarx.com]
• 11. carlroth.com [carlroth.com]
• 12. tcichemicals.com [tcichemicals.com]

Engineering Molecular Architectures: A Technical Guide to DL-2,6-Diaminohexanoic Acid Methyl Ester Dihydrochloride

Executive Summary

In the landscape of synthetic chemistry and drug development, DL-2,6-Diaminohexanoic acid methyl ester dihydrochloride —more commonly known by its synonyms Methyl DL-lysinate dihydrochloride , H-DL-Lys-OMe·2HCl , or simply DL-Lysine methyl ester dihydrochloride —serves as a foundational building block. As a Senior Application Scientist, I frequently leverage this compound not merely as a reagent, but as a structural tool to engineer specific physicochemical outcomes.

This whitepaper dissects the causality behind its structural design and provides field-proven, self-validating protocols for its three primary applications: advanced peptide synthesis, targeted prodrug engineering, and the development of cationic biomaterials.

Structural Causality: The "Why" Behind the Molecule

Before deploying any reagent in a synthetic workflow, one must understand the causality of its structural components. The utility of [1] stems from three distinct design choices:

• The Methyl Ester (C-Terminal Protection): Free amino acids are zwitterionic and prone to unwanted polymerization during coupling. The methyl ester acts as a robust, orthogonal protecting group. It remains stable under acidic conditions (e.g., Boc deprotection) but can be selectively cleaved via mild saponification when required.

• The Dihydrochloride Salt (Stability & Solubility): The free base of lysine methyl ester is highly unstable; its

  -amine readily attacks the ester carbonyl, leading to spontaneous intramolecular cyclization (lactamization) into -amino- -caprolactam. By formulating it as a dihydrochloride salt, both the and amines are protonated, completely halting nucleophilic attack and granting the molecule an indefinite shelf life and exceptional aqueous solubility.

• The DL-Racemate (Economic Scalability): While stereospecific L-enantiomers are required for endogenous biological mimicry, the DL-racemic mixture is highly cost-effective. It is the preferred choice for synthesizing achiral derivatives, generating racemic screening libraries, or formulating macroscopic biomaterials where stereospecificity does not dictate bulk mechanical properties.

Quantitative Profiling

To ensure precise stoichiometric control during synthesis, the following quantitative parameters must be factored into your experimental design:

Property / Parameter	Value / Specification	Causality / Relevance
Molecular Weight	233.14 g/mol	Critical for calculating exact molar equivalents in coupling reactions.
Chemical Formula	C₇H₁₈Cl₂N₂O₂	Indicates the presence of exactly two HCl molecules per ester molecule.
Melting Point	211 °C (Decomposes)	High melting point reflects strong ionic lattice stability; avoid excessive heating.
Base Equivalents	2.0 - 2.5 eq (e.g., DIPEA)	Required to fully neutralize the dihydrochloride salt and liberate free amines.
Aqueous Solubility	> 50 mg/mL	Exceptional solubility enables its use in aqueous hydrogel and surfactant synthesis.

Core Application 1: Advanced Peptide Synthesis

In peptide chemistry, DL-Lys-OMe·2HCl is utilized to introduce a lysine residue where the C-terminus must remain protected against subsequent nucleophilic attacks.

Self-Validating Protocol: C-Terminal Protected Peptide Coupling

Objective: Couple an N-protected amino acid (e.g., Fmoc-AA-OH) to the

-amine of DL-Lys-OMe.

• Step 1: Solvation & Activation. Dissolve 1.0 eq of Fmoc-AA-OH and 1.1 eq of HATU in anhydrous DMF. Causality: HATU rapidly forms an active ester with the carboxylic acid, preventing racemization of the incoming amino acid.

• Step 2: Reagent Addition. Add 1.2 eq of DL-Lys-OMe·2HCl to the stirring solution.

• Step 3: Base-Catalyzed Neutralization. Dropwise, add 3.5 eq of N,N-Diisopropylethylamine (DIPEA). Causality: The first 2.0 eq of DIPEA are strictly consumed to neutralize the dihydrochloride salt, liberating the free amines. The remaining 1.5 eq drive the coupling reaction forward.

• Step 4: Self-Validation (QC Checkpoint). After 2 hours, sample the reaction. Perform Thin-Layer Chromatography (TLC) using a Ninhydrin stain. Validation: The disappearance of the primary amine spot (which stains deep purple) confirms complete coupling. Follow up with LC-MS to verify the mass of the protected dipeptide (Purity > 98%).

Caption: Workflow for C-terminal protected peptide coupling using DL-Lys-OMe.

Core Application 2: Prodrug Engineering & Targeted Delivery

One of the most sophisticated uses of lysine methyl ester is in the engineering of prodrugs. By conjugating active pharmaceutical ingredients (APIs) to this molecule, we can drastically alter their pharmacokinetic profiles.

LAT1-Mediated BBB Transport: The Blood-Brain Barrier (BBB) is notoriously difficult to penetrate. However, conjugating drugs like ketoprofen to lysine allows the resulting prodrug to "hijack" the Large Neutral Amino Acid Transporter 1 (LAT1). Research has shown that [2].

Nitric Oxide (NO) Prodrugs: In cardiovascular and oncological research, [3]. Causality: The diamine structure of lysine allows for the attachment of two NO-donor moieties, doubling the theoretical NO payload, while the methyl ester provides a synthetic handle that prevents premature degradation.

Self-Validating Protocol: Synthesis of a LAT1-Targeted Prodrug

• Step 1: API Activation. Activate the carboxylic acid of the API (e.g., Ketoprofen) using EDC/NHS in dichloromethane (DCM) to form a stable NHS-ester intermediate.

• Step 2: Conjugation. Introduce DL-Lys-OMe·2HCl and Triethylamine (TEA). Causality: TEA neutralizes the HCl salts. The

  -amine of lysine is more sterically accessible and nucleophilic than the -amine, leading to regioselective conjugation at the -position under controlled stoichiometry.

• Step 3: Self-Validation (QC Checkpoint). Purify the crude product via preparative HPLC. Validation: Perform an in vitro stability assay in simulated plasma (pH 7.4) at 37°C. The prodrug must remain intact for >4 hours to ensure it survives systemic circulation before reaching the BBB.

Caption: LAT1-mediated Blood-Brain Barrier transport and enzymatic release of ketoprofen.

Core Application 3: Biomaterials (Cationic Surfactants & Hydrogels)

Beyond small-molecule synthesis, DL-Lys-OMe·2HCl is heavily utilized in the production of [4].

Causality: The dual primary amines act as excellent nucleophiles for cross-linking with diacrylates or diepoxides. The resulting polymeric network is inherently cationic (due to secondary/tertiary amines formed during cross-linking), making it ideal for nucleic acid delivery or antimicrobial coatings. Crucially, the methyl ester pendant groups provide sites for controlled hydrolytic degradation, allowing the hydrogel to safely break down in physiological environments over time.

Self-Validating Protocol: Synthesis of a Tunable Cationic Hydrogel

• Step 1: Monomer Solvation. Dissolve DL-Lys-OMe·2HCl in a 0.1 M Borate buffer (pH 8.5). Causality: A basic pH is required to ensure the amines are deprotonated and nucleophilic.

• Step 2: Cross-linking. Add Poly(ethylene glycol) diacrylate (PEGDA) at a 1:1 molar ratio of amine-to-acrylate. Stir vigorously at room temperature. The primary amines undergo an Aza-Michael addition into the acrylate double bonds.

• Step 3: Self-Validation (QC Checkpoint). Transfer the liquid precursor to a mold. Validation: Perform oscillatory rheology. The crossover point where the storage modulus (G') surpasses the loss modulus (G'') validates the exact gelation time. A final G' > 10 kPa confirms a mechanically robust, fully cross-linked network.

Caption: Synthesis pathway for tunable cationic hydrogels using diamine crosslinking.

References

• Gynther, M., et al. (2010). Brain uptake of ketoprofen-lysine prodrug in rats. PubMed (NIH).[Link]

• Nandurdikar, R. S., et al. (2010). Glycosylated PROLI/NO Derivatives as Nitric Oxide Prodrugs. PMC (NIH).[Link]

• Fisher Scientific. Thermo Scientific Chemicals L-Lysine methyl ester dihydrochloride, 99% (Application context for biomaterials).[Link]

Thermodynamic Stability and Phase Characterization of Racemic Lysine Methyl Ester Salts

Executive Summary

This technical guide addresses the thermodynamic behavior of racemic lysine methyl ester dihydrochloride (DL-Lys-OMe·2HCl).[1][2] It is designed for process chemists and engineers evaluating this intermediate for chiral resolution. The guide distinguishes between chemical stability (hydrolysis kinetics) and phase stability (solid-state thermodynamics), providing a rigorous framework for determining if the salt exists as a conglomerate or a racemic compound—the critical " go/no-go " factor for preferential crystallization.

Chemical Stability: The Hydrolysis Constraint

Before analyzing solid-state properties, one must establish the thermodynamic window of chemical stability. As an ester, Lys-OMe is susceptible to hydrolysis, reverting to the parent amino acid (Lysine) and methanol.

Hydrolysis Thermodynamics

The hydrolysis reaction is driven by the high dielectric constant of aqueous solvents and catalyzed by base.

• pH Sensitivity: In the dihydrochloride salt form (pH < 2), the ester is relatively stable due to protonation of the

  -amino group, which reduces nucleophilic attack. However, neutralization to the free base (often required for resolution) accelerates hydrolysis exponentially.

• Solvent Selection: To maintain thermodynamic stability during crystallization, alcoholic solvents (Methanol, Ethanol) are preferred over water to shift the equilibrium toward the ester (Le Chatelier's principle).

Data Point: L-Lysine Methyl Ester Dihydrochloride has a melting point of 192–197°C [1][2]. Decomposition often competes with melting if heating rates are too slow.

Solid-State Thermodynamics: Phase Behavior

The feasibility of separating the D- and L-enantiomers without a chiral resolving agent depends entirely on the nature of the racemate in the solid state.

The Conglomerate vs. Racemic Compound Dilemma[3][4]

• Conglomerate: A physical mixture of pure D-crystals and pure L-crystals. Required for Preferential Crystallization (PC).[3]

• Racemic Compound: A specific crystal structure containing equal amounts of D and L molecules in the unit cell. Requires Diastereomeric Salt Resolution.

Most amino acid salts form racemic compounds. However, specific counter-ions (like benzenesulfonates or specific mineral acid stoichiometries) can induce conglomerate formation [3].

Diagnostic Criteria

To determine the status of DL-Lys-OMe·2HCl, compare the melting points (

) and enthalpies of fusion ( ) of the racemate against the pure enantiomer.

Property	Conglomerate	Racemic Compound
Melting Point		Typically (but can be lower)
Solubility	(approx.)	(usually)
Binary Phase Diagram	Eutectic at 50:50 ratio	Maxima at 50:50 ratio (Distectic)

Experimental Protocols

The following protocols provide a self-validating system to characterize the thermodynamic stability of the system.

Protocol A: Binary Melting Point Phase Diagram (DSC)

Objective: Construct a binary phase diagram to visualize the thermodynamic relationship between D- and L-enantiomers.

Materials:

• Pure L-Lys-OMe[2][4]·2HCl (Commercial, >99%)

• Pure D-Lys-OMe·2HCl (Commercial or synthesized)[4]

• Differential Scanning Calorimeter (DSC)

Workflow:

• Preparation: Prepare mixtures of D:L ratios (10:90, 20:80, ..., 50:50).

• Grinding: Cryo-mill samples to ensure homogeneity without inducing heat-degradation.

• Analysis: Scan from 25°C to 210°C at 5°C/min.

• Interpretation:

  • If the 50:50 mixture shows a single endotherm lower than the pure enantiomer (approx <192°C), the system is likely a Conglomerate .

  • If the 50:50 mixture shows a melting point higher than the eutectic points observed in other ratios, it is a Racemic Compound .

Protocol B: Ternary Solubility Isotherm Determination

Objective: Map the stable solid phases in solution (Solvent + D-isomer + L-isomer).

Workflow Visualization (DOT):

Step-by-Step Methodology:

• Excess Solid: Add excess racemic salt to methanol in a jacketed vessel at constant temperature (

  ).

• Equilibration: Stir for 48 hours. Ensure the solid phase does not fully dissolve.

• Sampling: Withdraw saturated solution through a pre-heated filter.

• Gravimetric Analysis: Determine total solubility (

  ).

• Chiral HPLC: Determine the enantiomeric excess (

  ) of the liquid phase.

• Schreinemakers' Method: Analyze the "wet residue" to confirm the composition of the solid phase in equilibrium.

  • Conglomerate Signature: The solubility of the racemate is significantly higher than the pure enantiomer.

  • Racemic Compound Signature: The solubility of the racemate is lower or comparable to the enantiomer, and the invariant points show a "eutectic" behavior at the solubility limit.

Resolution Strategy Decision Matrix

Based on the thermodynamic data gathered above, select the appropriate resolution path.

If Racemic Compound (Most Likely Scenario)

If the data indicates a racemic compound, direct entrainment is impossible. You must switch to Diastereomeric Salt Formation .

• Reagent: Use (L)-Tartaric acid or (D)-Mandelic acid.

• Mechanism: React DL-Lys-OMe with the chiral acid. The resulting pair (L-Lys-OMe·L-Tartrate vs. D-Lys-OMe·L-Tartrate) will have distinct solubilities and thermodynamic stabilities.

• Solvent: Ethanol/Water (90:10) is often optimal for these polar salts.

If Conglomerate[4]

• Process: Seeded isothermal preferential crystallization (SIPC).

• Control: Supersaturation (

  ) must be kept low (<1.10) to prevent spontaneous nucleation of the counter-enantiomer.

References

• Yamada, S., Yamamoto, M., & Chibata, I. (1973).[5] Optical resolution of DL-lysine by preferential crystallization procedure. Journal of Agricultural and Food Chemistry, 21(5), 889-894.[5] [Link]

• Sivakumar, R. (2011). The Role of Conglomerate Crystallization in Spontaneous Resolution and Chiral Amplification. Concordia University Thesis. [Link]

Sources

• 1. ≥99% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. chemimpex.com [chemimpex.com]
• 3. repo.bibliothek.uni-halle.de [repo.bibliothek.uni-halle.de]
• 4. L-リジンメチル二塩酸塩 | L-Lysine Methyl Ester Dihydrochloride | 26348-70-9 | 東京化成工業株式会社 [tcichemicals.com]
• 5. Optical resolution of DL-lysine by preferential crystallization procedure - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Bio-Orthogonal Crosslinking of Polysaccharide Hydrogels using Methyl DL-lysinate Dihydrochloride

Executive Summary

This guide details the protocol for synthesizing biocompatible hydrogels using Methyl DL-lysinate dihydrochloride (CAS: 26348-70-9) as a diamine crosslinker. Unlike standard toxic crosslinkers (e.g., Glutaraldehyde) or permanent non-degradable linkers (e.g., DVS, BDDE), Methyl DL-lysinate offers a unique "amino-acid backbone" integration.

This protocol focuses on the EDC/NHS-mediated coupling of Methyl DL-lysinate to Hyaluronic Acid (HA) . The workflow utilizes a pH-shift strategy to maximize the efficiency of the zero-length coupling agents while ensuring the protonated amines of the lysine derivative are available for reaction.

Scientific Mechanism

The Reagent: Methyl DL-lysinate Dihydrochloride

• Chemical Nature: It is the methyl ester of the amino acid Lysine.[1] The "dihydrochloride" indicates that both primary amine groups (

  -amine and -amine) are protonated ( ).

• Function: Acts as a homobifunctional crosslinker.

• Degradability: The methyl ester group (

  ) remains pendant initially but can hydrolyze over time to the free acid, potentially altering hydrogel swelling behavior in vivo. The crosslinks themselves are stable amide bonds .

Reaction Pathway

The synthesis relies on activating the carboxyl groups (

) of the polymer (HA) using EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-Hydroxysuccinimide).[2]

• Activation (pH 5.0 - 6.0): EDC reacts with HA carboxyls to form an unstable O-acylisourea. NHS displaces this to form a semi-stable NHS-ester.

• Coupling (pH 7.5 - 8.5): The amine groups of Methyl DL-lysinate attack the NHS-ester, forming a stable amide bond and releasing NHS.

Critical Consideration: Methyl DL-lysinate dihydrochloride is acidic. Dissolving it in water yields a low pH. For the coupling reaction to occur, the amines must be deprotonated (

). Therefore, the crosslinker solution must be buffered to pH > pKa (approx pH 8.5) before addition.

Figure 1: Chemical pathway for EDC/NHS mediated crosslinking of Hyaluronic Acid with Methyl DL-lysinate.

Experimental Protocol

Materials Required

Reagent	Specification	Role
Sodium Hyaluronate (HA)	MW: 100 kDa - 1 MDa	Polymer Backbone
Methyl DL-lysinate 2HCl	>98% Purity	Crosslinker
EDC-HCl	Commercial Grade	Carboxyl Activator
NHS	Commercial Grade	Stabilizer
MES Buffer	0.1 M, pH 5.5	Activation Buffer
Borate/Phosphate Buffer	0.2 M, pH 8.5	Coupling Buffer
Dialysis Tubing	12-14 kDa MWCO	Purification

Formulation Table (Targeting 10% Crosslinking)

Based on 100 mg HA (approx. 0.25 mmol -COOH units)

Component	Molar Ratio (vs -COOH)	Mass Required	Notes
HA	1.0	100 mg	Dissolved in 10 mL MES
EDC	0.5 - 2.0	24 - 96 mg	Excess ensures activation
NHS	0.5 - 2.0	14 - 58 mg	Matches EDC ratio
Methyl DL-lysinate	0.1 - 0.5	Calculated below	Controls stiffness

Calculation for Methyl DL-lysinate (MW = 233.13 g/mol ): To target 20% modification:

.

Step-by-Step Procedure

Step 1: Polymer Dissolution (Activation Phase)

• Prepare 10 mL of 0.1 M MES buffer (pH 5.5).

• Dissolve 100 mg Sodium Hyaluronate in the buffer. Stir overnight at 4°C or 2 hours at RT until fully hydrated.

  • Checkpoint: Solution should be clear and viscous. Bubble-free.

Step 2: Carboxyl Activation

• Add EDC and NHS (dry powder or dissolved in minimal MES) to the HA solution.

• Stir gently for 15–30 minutes at Room Temperature.

  • Note: Do not exceed 30 minutes; the NHS-ester hydrolyzes rapidly.

Step 3: Crosslinker Preparation (The "pH Trap")

Many protocols fail here. The Lysine salt is acidic.

• Weigh the required Methyl DL-lysinate dihydrochloride .

• Dissolve in 1 mL of 0.2 M Borate Buffer (pH 8.5) .

• Validation: Check pH with a micro-strip. It must be basic (pH > 8.0) to ensure amines are free.

Step 4: Crosslinking & Gelation

• Add the Lysine solution dropwise to the Activated HA solution .

• Immediately adjust the mixture pH to 7.0 – 7.5 using dilute NaOH (0.1 M) if necessary. The reaction requires neutral-to-basic conditions.

• Pour into molds (e.g., 24-well plate or silicone discs).

• Incubate at 37°C for 2–4 hours or RT overnight.

  • Observation: Gelation typically occurs within 30–60 minutes depending on concentration.

Step 5: Purification

• Remove hydrogels from molds.

• Immerse in PBS (pH 7.4) for 24 hours, changing buffer 3 times to remove unreacted EDC, urea byproducts, and free lysine.

Workflow Visualization

Figure 2: Step-by-step experimental workflow emphasizing the parallel preparation of polymer and crosslinker.

Characterization & Quality Control

To ensure the protocol was successful, perform the following assays:

• TNBS Assay (Degree of Crosslinking):

  • Trinitrobenzenesulfonic acid (TNBS) reacts with free primary amines.

  • Method: Digest a small gel aliquot. React with TNBS. Measure Absorbance at 335 nm.

  • Logic: Lower free amine signal compared to the theoretical input indicates successful amide bond formation.

• Swelling Ratio (

  ):

  • Weigh lyophilized gel (

    ). Swell in PBS for 24h. Weigh wet gel ( ).
  • .

  • Trend: Higher Methyl DL-lysinate concentration

    Lower Swelling Ratio.

• Rheology:

  • Perform an amplitude sweep. For a stable gel, Storage Modulus (

    ) should be significantly higher than Loss Modulus ( ) (typically for soft tissue mimics).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Gelation	pH too low during coupling.	The Lysine 2HCl salt acidified the mix. Ensure the crosslinker is dissolved in pH 8.5 buffer before adding.
Rapid Precipitation	EDC concentration too high.	High EDC can cause hydrophobic aggregation of HA. Reduce EDC:COOH ratio to 0.5:1.
Soft/Weak Gel	Hydrolysis of NHS-ester.	The time between adding EDC and adding Lysine was too long (>30 mins). Work faster.
Cytotoxicity	Residual EDC/Methanol.	Increase dialysis time. The methyl ester may release trace methanol; ensure thorough washing.

References

• Crosslinking Mechanism & pH Optimization

  • Title: Significance of Crosslinking Approaches in the Development of Next Generation Hydrogels for Corneal Tissue Engineering.
  • Source: MDPI (Polymers).

  • URL:[Link]

• EDC/NHS Protocol Standards: Title: Technical Support: Optimizing pH for EDC/NHS Reactions. Source: BenchChem / Thermo Fisher Scientific Protocols.

• Poly-Lysine/Amino Acid Hydrogels

  • Title: Preparation and properties of EDC/NHS mediated crosslinking poly (gamma-glutamic acid)/epsilon-polylysine hydrogels.[3][4]

  • Source: PubMed / NIH.

  • URL:[Link]

• Title: Method for the manufacture and use of a bionic hydrogel composition for medical applications (Patent EP3666278A1).

• Reagent Properties

  • Title: Methyl L-lysinate dihydrochloride (Compound Summary).[1][5]

  • Source: PubChem.[5][6]

  • URL:[Link]

Sources

• 1. pure-synth.com [pure-synth.com]
• 2. Crosslinking method of hyaluronic-based hydrogel for biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Preparation and properties of EDC/NHS mediated crosslinking poly (gamma-glutamic acid)/epsilon-polylysine hydrogels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methyl L-lysinate dihydrochloride | C7H18Cl2N2O2 | CID 117778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemimpex.com [chemimpex.com]

Application Note: Methyl DL-Lysinate Dihydrochloride in Heterocyclic Scaffolding

This guide details the application of Methyl DL-lysinate dihydrochloride as a versatile precursor in the synthesis of nitrogen-containing heterocycles. It focuses on its utility in generating lactams, diketopiperazines (DKPs), and pyrroles, providing validated protocols and mechanistic insights for researchers in medicinal chemistry and drug discovery.

Executive Summary

Methyl DL-lysinate dihydrochloride (CAS: 657-26-1 for DL-Lysine HCl context; specific ester salt often custom) is a bifunctional amino acid derivative possessing two differentially reactive amine groups (

and ) and a methyl ester handle. In heterocyclic synthesis, it serves as a "chassis" molecule. Its unique 1,5-diamine structure allows for the formation of 7-membered lactams (caprolactams) via intramolecular cyclization, while its -amino ester functionality enables the formation of 6-membered diketopiperazines (DKPs) and 5-membered hydantoins. This guide outlines the specific methodologies to access these privileged scaffolds.

Reagent Profile & Handling

• Compound: Methyl DL-lysinate dihydrochloride

• Structure: H₂N-(CH₂)₄-CH(NH₂)-COOCH₃ · 2HCl

• Physical State: White to off-white hygroscopic powder.

• Solubility: Highly soluble in water; soluble in methanol/ethanol; sparingly soluble in non-polar organic solvents (DCM, Toluene) unless neutralized.

• Storage: Desiccated at -20°C.

Critical Pre-Step: Neutralization

The dihydrochloride salt is stable but non-nucleophilic. For all applications below, the free base must be generated in situ or prior to reaction.

• Protocol: Dissolve the salt in a minimum volume of methanol. Add 2.0–2.2 equivalents of a non-nucleophilic base (e.g., DIPEA, DBU) or use inorganic carbonate (K₂CO₃) if water tolerance exists.

• Caution: The free methyl ester is prone to hydrolysis (to lysine) or self-cyclization (to lactam) if left in solution for extended periods. Prepare fresh.

Core Application 1: Synthesis of -Amino- -Caprolactam

The most direct heterocyclic application is the formation of the 7-membered lactam ring (hexahydro-2H-azepin-2-one core). This mimics the conformational constraints of proline but with a larger ring size, valuable in peptidomimetic drug design.

Mechanism

The reaction proceeds via intramolecular aminolysis. The

-amine (pKa ~10.5) is more basic and less sterically hindered than the -amine (pKa ~8.9), but the -amine is closer to the ester. However, the formation of the 7-membered ring involves the -amine attacking the ester carbonyl.

Experimental Protocol

Objective: Cyclization of Methyl DL-lysinate to DL-

-amino- -caprolactam.

• Preparation: Suspend Methyl DL-lysinate dihydrochloride (10 mmol) in anhydrous methanol (50 mL).

• Neutralization: Add Sodium Methoxide (NaOMe, 25% in MeOH, 22 mmol) dropwise at 0°C. Stir for 15 min.

• Cyclization: Reflux the mixture for 4–6 hours. Monitoring by TLC (n-Butanol:Acetic Acid:Water 4:1:1) will show the disappearance of the ester and appearance of a lower Rf spot (Lactam).

  • Note: If conversion is slow, switch solvent to 1-hexanol and reflux (higher temperature drives the elimination of methanol).

• Workup: Cool to RT. Filter off NaCl salts. Concentrate the filtrate.

• Purification: Recrystallize from Ethanol/Ether or purify via ion-exchange chromatography if high purity is required.

Pathway Visualization

Figure 1: Pathway for the conversion of linear lysine ester to the cyclic caprolactam scaffold.

Core Application 2: Diketopiperazine (DKP) Synthesis

Diketopiperazines (2,5-piperazinediones) are privileged pharmacophores found in numerous alkaloids. Methyl lysinate serves as the "C-terminal" component when coupled with another amino acid.

Mechanism[1][2][3][4][5][6][7]

• Coupling: An N-protected amino acid (Boc-AA-OH) is coupled to the

  -amine of Methyl lysinate.

• Deprotection: Removal of the Boc group exposes the N-terminal amine.

• Cyclization: The newly freed amine attacks the methyl ester of the lysine moiety, closing the 6-membered ring.

Experimental Protocol

Objective: Synthesis of cyclo(DL-Lys-L-Phe) DKP.

• Coupling:

  • Dissolve Boc-L-Phenylalanine (1.0 eq) and HBTU (1.1 eq) in DMF. Add DIPEA (3.0 eq).

  • Add Methyl DL-lysinate dihydrochloride (1.0 eq). Stir at RT for 12 h.

  • Workup: Dilute with EtOAc, wash with 1N HCl, sat. NaHCO₃, brine. Dry and concentrate to yield Boc-Phe-DL-Lys-OMe .

• Deprotection:

  • Dissolve the dipeptide in DCM/TFA (1:1). Stir 1 h.

  • Concentrate to dryness to yield the TFA salt: H-Phe-DL-Lys-OMe · TFA .

• Cyclization (DKP Formation):

  • Dissolve the TFA salt in 2-butanol/toluene (1:1) or neat sec-butanol.

  • Add Acetic Acid (10% v/v) as a catalyst (optional, often heat is sufficient).

  • Reflux for 3–5 hours. The DKP often precipitates upon cooling.

• Side Chain Protection Note: If the

  -amine interferes, use Methyl -Z-lysinate HCl instead, or protect the -amine of the starting material with Cbz/Z before step 1.

Workflow Visualization

Figure 2: Step-wise synthesis of Diketopiperazine heterocycles using Methyl Lysinate.

Core Application 3: Paal-Knorr Pyrrole Synthesis

The

-amine of lysine is a primary amine capable of reacting with 1,4-dicarbonyl compounds to form pyrroles. This transforms the lysine side chain into a pyrrole-functionalized arm.

Experimental Protocol

Objective: Synthesis of Methyl DL-(N

-2,5-dimethylpyrrolyl)-lysinate.

• Reagents: Methyl DL-lysinate dihydrochloride (1.0 eq), 2,5-Hexanedione (1.1 eq), Sodium Acetate (2.5 eq).

• Solvent: Methanol/Water (9:1) or Glacial Acetic Acid (if ester hydrolysis is not a concern, otherwise use MeOH with catalytic AcOH).

• Reaction:

  • Mix reagents in the solvent.

  • Heat to 50–60°C for 2 hours.

  • The reaction proceeds via the formation of a hemiaminal followed by dehydration.

• Result: The

  -amine is converted to a 2,5-dimethylpyrrole. The -amine remains (mostly) unreacted if pH is controlled (approx pH 5-6 favors the more basic -amine reaction, or use Cu(II) chelation to protect the -amine/ester headgroup).

Comparison of Heterocyclic Outcomes

Target Heterocycle	Reactive Sites Involved	Key Reagent	Reaction Type
Caprolactam	-NH₂ + Ester	Base / Heat	Intramolecular Aminolysis
Diketopiperazine	-NH₂ + Ester	Amino Acid / Heat	Cyclodimerization
Pyrrole	-NH₂	1,4-Diketone	Paal-Knorr Condensation
Hydantoin	-NH₂ + Ester	Isocyanate

Application Note: Methyl DL-Lysinate Dihydrochloride in Enzymatic Hydrolysis Assays

Abstract & Core Directive

This guide details the validation and protocol design for using Methyl DL-lysinate dihydrochloride (CAS 26348-70-9) as a substrate in proteolytic enzyme assays, specifically for trypsin and trypsin-like serine proteases. Unlike chromogenic substrates (e.g., BAPNA, BAEE), this compound lacks a strong UV-absorbing group, necessitating detection via potentiometric titration (pH-stat) or colorimetric ester determination (Hestrin method) .

Critical Technical Note: The substrate is a racemic mixture (DL). Trypsin is stereospecific for the L-isomer. All kinetic calculations must correct for the effective concentration (

), as the D-isomer is enzymatically inert or acts as a weak competitive inhibitor.

Chemical & Mechanistic Grounding

Substrate Properties[1]

• Compound: Methyl DL-lysinate dihydrochloride

• Formula:

• MW: 233.14 g/mol [1][2]

• Solubility: Highly soluble in water (>50 mg/mL).

• Stability: Hygroscopic; store desicated at -20°C. Spontaneous hydrolysis occurs at pH > 8.0.

Mechanism of Action

Trypsin catalyzes the hydrolysis of the ester bond at the carboxyl side of the lysine residue. This reaction releases methanol and free lysine. At neutral pH, the release of the carboxylic acid group results in the liberation of a proton (

), which is the basis for the potentiometric assay.

Reaction Scheme:

(Note: Methyl D-lysinate remains largely unhydrolyzed)

Pathway Visualization

Caption: Stereoselective hydrolysis pathway. Only the L-isomer enters the catalytic cycle, releasing protons detectable by titration.

Protocol A: Potentiometric Titration (pH-Stat)

The Gold Standard for Non-Chromogenic Esters

This method maintains a constant pH by automatically adding a base (NaOH) to neutralize the protons released during hydrolysis. The rate of NaOH addition is directly proportional to enzyme activity.

Materials

• Titrator: Automatic pH-stat system (e.g., Metrohm, Radiometer) or sensitive pH meter with manual burette.

• Reaction Vessel: Thermostated water-jacketed vessel (25°C), stirred, under

  flush (to exclude atmospheric ).

• Substrate Stock: 200 mM Methyl DL-lysinate 2HCl in water.

• Titrant: 0.01 M - 0.05 M Standardized NaOH (carbonate-free).

• Enzyme Diluent: 1 mM HCl (prevents autolysis).

Step-by-Step Procedure

• Calibration: Calibrate the pH electrode at pH 4.0 and 7.0 at 25°C.

• Blank Run (Spontaneous Hydrolysis):

  • Add 10 mL of 1 mM HCl and 1 mL of Substrate Stock to the vessel.

  • Adjust pH to 7.8 using dilute NaOH.

  • Record the volume of NaOH consumed over 5 minutes to maintain pH 7.8. This is the background rate (

    ).

• Enzyme Assay:

  • Reset the vessel with fresh buffer/substrate.

  • Add enzyme solution (10–100 µL) to initiate the reaction.

  • Immediately start the pH-stat recording.

  • Monitor NaOH addition for 5–10 minutes. The slope should be linear.

• Quantification:

  • Calculate the slope (

    ) in mL/min.

Calculation

• : Slope of sample (mL/min)
• : Slope of blank (mL/min)
• : Normality of NaOH titrant (eq/L)
• : Volume of enzyme added (mL)

• Unit Definition: One unit hydrolyzes 1.0 µmole of ester per minute at pH 7.8, 25°C.

Protocol B: Hestrin’s Colorimetric Method (Endpoint)

High-Throughput Alternative

Since Methyl Lysinate has weak UV absorbance, the Hestrin method is used to quantify remaining ester concentration. Hydroxylamine reacts with the ester to form a hydroxamate, which complexes with

to form a purple chromophore ( ).

Reagents[5][6]

• Reagent A (Alkaline Hydroxylamine): Mix equal volumes of 2M Hydroxylamine-HCl and 3.5M NaOH. Prepare fresh.

• Reagent B (Ferric Solution): 0.37M

  in 0.1M HCl.

• Stop Solution: 10% TCA (Trichloroacetic acid) or 4M HCl.

Workflow

Caption: Hestrin endpoint assay workflow for determining residual ester concentration.

Procedure

• Incubation: Incubate Enzyme and Methyl DL-lysinate (10 mM effective L-isomer) at 25°C.

• Sampling: At

  min, remove 500 µL aliquots.

• Derivatization:

  • Add 1.0 mL Reagent A to the aliquot.

  • Incubate 2 minutes at room temp.

  • Add 1.0 mL Reagent B .

• Measurement: Read Absorbance at 540 nm.

• Analysis: A decrease in

  corresponds to substrate hydrolysis. Use a standard curve of Methyl DL-lysinate to convert Absorbance to Concentration.

Data Analysis & The "DL" Factor

Correcting for Racemic Mixtures

When calculating Kinetic Constants (

, ), you must use the concentration of the active enantiomer (L-form).

• Weighed Concentration (

  ): Calculated from the mass of the powder.

• Effective Concentration (

  ):

Failure to apply this correction will result in:

• Overestimation of

  by a factor of 2.

• Incorrect specific activity calculations if the D-isomer acts as a competitive inhibitor (though typically negligible for Trypsin/Lys-OMe).

Comparative Data Table

Parameter	Potentiometric (pH Stat)	Colorimetric (Hestrin)
Sensitivity	High (detects M proton release)	Moderate (mM range)
Throughput	Low (1 sample at a time)	High (96-well plate possible)
Interference	Buffer capacity (must be low)	Strong buffers, colored samples
Substrate Req	High volume (10-20 mL)	Low volume (< 1 mL)
Primary Output	Continuous Rate ( )	Discontinuous ( )

Troubleshooting & Optimization

• Non-Linear Rates (pH Stat):

  • Cause:

    absorption from air.

  • Fix: Increase

    flow over the reaction surface. Ensure water used is degassed.

• High Background Hydrolysis:

  • Cause: pH > 8.0 or old substrate stock.

  • Fix: Run assay at pH 7.5–7.8. Prepare substrate fresh daily.

• No Activity Detected:

  • Cause: Enzyme autolysis.

  • Fix: Store Trypsin stock in 1 mM HCl with 20 mM

    (calcium stabilizes trypsin).

References

• Wilcox, P. E. (1970). . Methods in Enzymology, 19, 5-18. (Foundational chemistry of amino acid esters).

• Walsh, K. A., & Wilcox, P. E. (1970). . Methods in Enzymology, 19, 31-41. (Specifics on Trypsin kinetics).

• Hestrin, S. (1949). . Journal of Biological Chemistry, 180(1), 249-261. (The colorimetric method protocol).[3][4]

• Monsan, P., & Durand, G. (1978). [Production of L-lysine by immobilized trypsin.[5] Study of DL-lysine methyl ester resolution]([Link]). Biochimica et Biophysica Acta (BBA), 523(2), 477-484.[5] (Validation of L-isomer specificity).

• Metrohm Application Bulletin. . (General pH-stat methodology).

Sources

• 1. L-Lysine Methyl Ester Dihydrochloride | CAS 26348-70-9 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. caming.com [caming.com]
• 3. metrohm.com [metrohm.com]
• 4. sserc.org.uk [sserc.org.uk]
• 5. Production of L-lysine by immobilized trypsin. Study of DL-lysine methyl ester resolution - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Handling hygroscopic Methyl DL-lysinate dihydrochloride powder in the lab

[label="Equilibrate to RT\n(In Desiccator)", fillcolor="#FBBC05",

Mechanistic pathway of moisture-induced acid-catalyzed hydrolysis in Methyl DL-lysinate.

Quantitative Guidelines for Storage & Handling

Maintaining strict environmental controls is non-negotiable. The following table summarizes the critical thresholds required to prevent moisture absorption and subsequent degradation [1, 2].

Parameter	Recommended Threshold	Consequence of Deviation
Storage Temperature	2°C to 8°C (Refrigerated)	Accelerated thermal degradation and ester cleavage.
Storage Atmosphere	Inert (Argon or Nitrogen)	Gradual moisture ingress; powder clumping.
Handling Humidity (RH)	< 20% (Glovebox preferred)	Rapid moisture absorption; severe weighing inaccuracies.
Shelf Life (Unopened)	12 - 24 months	Slow, spontaneous degradation even in sealed containers.

Standard Operating Procedure (SOP): Anhydrous Weighing

If a glovebox is unavailable, you must use a Weighing by Difference protocol. This system is self-validating: if the mass on the balance fluctuates during weighing, your system is absorbing moisture. If the mass remains perfectly stable, your protocol is successful.

Step-by-Step Methodology:

• Preparation: Pre-dry all metal spatulas and glass weighing vials in an oven at 80°C for at least 2 hours. Transfer them directly to a vacuum desiccator to cool.

• Thermal Equilibration (Critical): Remove the sealed reagent bottle from the 2-8°C refrigerator and place it inside a desiccator. Allow it to sit for 1 hour to reach room temperature before opening. Opening a cold bottle will cause immediate condensation of ambient moisture onto the powder [2].

• Taring: Place your pre-dried, empty vial (with its cap on) onto the analytical balance and tare it to 0.0000 g.

• Rapid Transfer: Remove the vial and the reagent bottle from the desiccator. Quickly transfer the estimated required mass of Methyl DL-lysinate dihydrochloride into the vial and immediately seal the cap.

• Validation & Measurement: Place the sealed vial back on the balance. The displayed weight is your exact mass. Because the vial is sealed, the mass will not drift, validating that no ambient moisture is skewing your stoichiometry.

• Storage: Flush the primary reagent bottle with a gentle stream of Argon gas for 10 seconds before tightly resealing it and returning it to cold storage.

Optimal step-by-step handling workflow for highly hygroscopic amino acid ester salts.

Diagnostic Troubleshooting & FAQs

Q: My powder has clumped into hard, rock-like aggregates. Can I still use it? A: Proceed with caution. Hard clumping indicates early-stage moisture absorption. You can crush the aggregates using a dry mortar and pestle inside a glovebox. However, before using it in a sensitive reaction, verify its integrity via

H NMR (in D O). If the sharp singlet of the methyl ester group (~3.7-3.8 ppm) is fully intact and no free methanol is visible, the reagent is safe to use.

Q: The reagent has turned into a sticky, viscous gel. Can I dry it under high vacuum? A: No. Discard the batch. A transition to a gel state indicates that the compound has absorbed enough water to solvate the hydrochloride salts, triggering the acid-catalyzed hydrolysis of the methyl ester [4]. Vacuum drying will only remove the water and the byproduct methanol; it will leave you with free DL-lysine dihydrochloride, not the methyl ester you require.

Q: Does the DL-racemic mixture affect its hygroscopic properties compared to pure L-Lysine methyl ester? A: Macroscopically, both the DL-racemate and the enantiopure L-form are extremely hygroscopic due to the identical functional groups (the dihydrochloride salts and the ester) [1, 3]. However, the DL-racemate may exhibit slightly different crystal packing, which can sometimes make the bulk powder marginally more prone to caking than the pure L-enantiomer. The handling protocols remain identical for both.

Q: I need to neutralize the dihydrochloride salt to freebase the amine for my reaction. Will this cause issues? A: Yes, if not done carefully. Adding a strong aqueous base to free the amines will rapidly accelerate the hydrolysis of the methyl ester (base-catalyzed ester hydrolysis). To prevent this, perform the neutralization using a mild, non-nucleophilic organic base (such as DIPEA or Triethylamine) in an anhydrous organic solvent (like DCM or DMF) at 0°C.

References

• Thermo Fisher Scientific. "L-Lysine methyl ester dihydrochloride, 99%". Fisher Scientific.[Link]

• Science.gov. "methyl ester hydrolysis". Science.gov Topic Pages.[Link]

Storage conditions to prevent degradation of lysine methyl ester salts

This guide functions as a specialized technical support center for L-Lysine Methyl Ester Dihydrochloride (CAS 26348-70-9) . It is designed to provide immediate, actionable solutions for researchers encountering stability issues.

Topic: Storage Stability & Degradation Prevention Support Tier: Level 3 (Senior Application Scientist)

Introduction: The Stability Paradox

L-Lysine methyl ester dihydrochloride is a "masked" amino acid. By esterifying the carboxylic acid, we activate it for peptide synthesis; by protonating the amines (dihydrochloride salt), we arrest its reactivity to ensure shelf stability.

The Critical Failure Mode: The stability of this compound relies entirely on maintaining the salt form . The moment moisture is introduced, the crystal lattice disrupts, proton exchange occurs, and the compound enters an autocatalytic degradation cycle involving hydrolysis and dimerization.

Module 1: Critical Storage Parameters

Use this checklist to validate your current storage environment.

Q: What is the absolute ideal storage condition for long-term stability (>6 months)?

A:

• Temperature: -20°C . While the salt is stable at 4°C for weeks, -20°C kinetically arrests hydrolysis rates.

• Atmosphere: Inert Gas (Argon/Nitrogen) . Backfill the headspace of the vial before resealing.

• Container: Amber glass with a PTFE-lined screw cap . Avoid simple snap-cap plastic tubes for long-term storage as they are permeable to moisture over time.

• Desiccation: The vial must be stored inside a secondary container (e.g., a jar) containing active silica gel or Drierite™.

Q: Why is the "Dihydrochloride" (2HCl) form so critical?

A: This is the primary stabilization mechanism.

• Mechanism: The ester carbonyl carbon is electrophilic. The amine groups on lysine are nucleophilic. In the free base form, the amine of one molecule attacks the ester of another, rapidly forming Diketopiperazines (DKP) (cyclic dimers) and polymers.

• The Shield: The 2HCl form protonates both the

  -amine and -amine ( ), rendering them non-nucleophilic. This prevents self-reaction.

• The Risk: Moisture dissolves the salt, allowing localized deprotonation and hydrolysis of the ester back to L-Lysine (free acid), rendering the reagent useless for coupling.

Module 2: Troubleshooting & Diagnostics

Identify if your reagent is compromised.

Q: My powder has formed hard clumps. Can I still use it?

A: Proceed with extreme caution.

• Diagnosis: Clumping indicates significant moisture absorption (hygroscopicity).

• Test: Dissolve a small amount in water. Check pH.

  • Target: pH should be acidic (~pH 4-5 due to HCl).

  • Failure:[1] If the pH is neutral or the solubility is poor (due to polymerization), discard.

• Action: If it is just "sticky" but dissolves clearly, it may be usable for non-critical crude reactions. For GMP or precise kinetics, discard the lot. The stoichiometry of the molecular weight has likely shifted due to water weight.

Q: The compound has turned from white to yellow/cream.

A: Discard immediately.

• Cause: Yellowing is a hallmark of the Maillard reaction (if trace sugars are present) or, more likely, oxidative degradation and polymerization of the free amine species.

• Impact: This indicates the protection of the salt form was breached. The purity is likely <90%.

Q: I need to use the free base for a reaction. How do I store the free base?

A: You cannot.

• Rule: L-Lysine methyl ester free base is thermodynamically unstable. It will cyclize to DKP or hydrolyze within hours/days at room temperature.

• Protocol: Generate the free base in situ (e.g., using TEA or DIPEA) immediately prior to the reaction. Never attempt to store the free base form.

Module 3: Handling Protocols (SOP)

Protocol A: Safe Handling to Prevent Condensation

The #1 cause of degradation is opening a cold bottle in a warm room.

• Equilibration: Remove the bottle from the -20°C freezer.

• Wait: Place it in a desiccator at room temperature for 30–45 minutes .

• Verify: Ensure no condensation is visible on the outside of the glass before opening.

• Dispense: Weigh quickly. Do not leave the cap off.

• Purge: If possible, blow a gentle stream of Nitrogen/Argon into the vial headspace.

• Seal: Parafilm the cap after closing to reduce moisture ingress.

Protocol B: Emergency Drying

If the powder is slightly damp but chemically intact.

• Place the open vial inside a vacuum desiccator containing fresh phosphorus pentoxide (

  ) or high-grade silica.

• Apply high vacuum (<1 mbar) for 12–24 hours at room temperature.

• Note: Do not heat above 30°C, as thermal energy accelerates ester hydrolysis in the presence of trapped moisture.

Module 4: Visualizing the Degradation Logic

The following diagram illustrates the "Battle for Stability" between the protective Salt Form and the destructive forces of Moisture and Deprotonation.

Figure 1: Degradation pathways. The green node represents the stable storage state. Red arrows indicate failure modes triggered by moisture or pH changes.

Summary of Physical Data

Parameter	Specification	Critical Note
CAS Number	26348-70-9	Specific to the Dihydrochloride salt.[2][3][4]
Molecular Weight	233.14 g/mol	Increases if water is absorbed (weighing error).
Solubility	Water, Methanol	Avoid water for storage; it triggers hydrolysis.
Hygroscopicity	High	Absorbs atmospheric water rapidly.
Appearance	White Crystalline Powder	Yellowing = Degradation.
Storage Temp	-20°C (Preferred)	4°C acceptable for <1 month.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 117778, Methyl L-lysinate dihydrochloride. PubChem. [Link][3]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. L-Lysine methyl ester dihydrochloride, 99% | CymitQuimica [cymitquimica.com]
• 3. Methyl L-lysinate dihydrochloride | C7H18Cl2N2O2 | CID 117778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]

Technical Support Center: Purification of Methyl DL-lysinate Dihydrochloride

Topic: Purification of Methyl DL-lysinate dihydrochloride by recrystallization Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Support Guide (Troubleshooting & FAQs)

Core Directive & Technical Overview

Welcome to the Technical Support Center. This guide addresses the purification of Methyl DL-lysinate dihydrochloride (CAS: 34015-48-0), a racemic amino acid ester derivative used as a key intermediate in peptide synthesis and peptidomimetic drug development.

Unlike the enantiopure L-isomer, the racemic DL-form presents unique crystallization challenges due to differences in lattice energy and packing efficiency. The protocol below utilizes a solvent/anti-solvent recrystallization system designed to maximize purity while minimizing hydrolysis—a common failure mode for amino acid esters.

Key Chemical Properties

Property	Specification	Notes
Chemical Formula	C₇H₁₈Cl₂N₂O₂	Dihydrochloride salt
Molecular Weight	233.13 g/mol
Melting Point	~211 °C (dec.)[1][2][3][4]	Distinct from L-form (~196 °C)
Solubility	High: Water, MethanolLow: EthanolInsoluble: Ether, Ethyl Acetate	Hygroscopic nature requires dry solvents
Critical Impurities	Lysine dihydrochloride (hydrolysis product),Methyl lysinate mono-hydrochloride	Moisture control is critical

Standard Operating Procedure (SOP): Recrystallization Protocol

Methodology: Methanol/Ethyl Acetate (or Diethyl Ether) Displacement Rationale: Methyl DL-lysinate dihydrochloride is highly soluble in methanol but practically insoluble in ethyl acetate or diethyl ether. This method uses polarity contrast to force crystallization.

Phase 1: Dissolution & Filtration

• Preparation: Ensure all glassware is oven-dried. Moisture will hydrolyze the ester back to lysine.

• Dissolution: Transfer the crude solid into an Erlenmeyer flask. Add anhydrous Methanol (MeOH) dropwise with gentle heating (40–45 °C).

  • Target Concentration: ~1 g solute per 3–5 mL MeOH.

  • Note: Do not boil aggressively. High heat promotes ester hydrolysis.

• Clarification: If undissolved solids remain (likely unreacted Lysine 2HCl or inorganic salts), filter the hot solution through a sintered glass funnel or Celite pad.

Phase 2: Anti-Solvent Addition

• Precipitation Point: Remove heat. While stirring moderately, slowly add anhydrous Ethyl Acetate (EtOAc) or Diethyl Ether (Et₂O) .

  • Ratio: Typically 1:3 to 1:5 (MeOH:Anti-solvent).

  • Endpoint: Stop adding when a persistent, faint turbidity (cloudiness) appears and does not redissolve.

Phase 3: Crystallization & Isolation

• Nucleation: Add 1–2 drops of MeOH to clear the turbidity slightly. Seal the flask.

• Cooling Ramp:

  • Allow to stand at Room Temperature (RT) for 30 minutes.

  • Transfer to 4 °C (refrigerator) for 2–4 hours.

  • (Optional) Transfer to -20 °C if yield is low.

• Collection: Filter crystals rapidly under vacuum (nitrogen blanket recommended).

• Washing: Wash the cake twice with cold Anti-solvent (EtOAc or Et₂O). Do not use MeOH.

• Drying: Dry in a vacuum desiccator over P₂O₅ or KOH pellets to remove HCl traces and moisture.

Workflow Visualization

The following diagram illustrates the logical flow of the purification process, including critical decision nodes.

Figure 1: Step-by-step purification workflow for Methyl DL-lysinate dihydrochloride.

Troubleshooting Guide (Q&A)

Issue 1: "My product is 'oiling out' instead of forming crystals."

Diagnosis: This is a common phenomenon with racemic salts, often caused by adding the anti-solvent too quickly or at too high a concentration. Corrective Action:

• Re-dissolve: Add just enough MeOH to dissolve the oil layer.

• Seed: If you have a pure crystal from a previous batch, add a "seed crystal" to induce nucleation.

• Scratch: Use a glass rod to scratch the inner wall of the flask at the liquid interface.

• Slower Addition: Add the anti-solvent more slowly and with vigorous stirring.

• Temperature: Ensure the solution cools gradually. Sudden cooling traps impurities and causes oiling.

Issue 2: "The melting point is lower than the literature value (211 °C)."

Diagnosis: Purity issue or partial hydrolysis. Root Causes & Solutions:

• Hydrolysis: If the MP is significantly lower (e.g., <190 °C) and broad, moisture may have hydrolyzed the ester back to Lysine 2HCl. Check: Run TLC or NMR. If hydrolyzed, you must re-esterify; recrystallization cannot fix chemical degradation.

• Mono-hydrochloride: The product must be the dihydrochloride. If you used insufficient HCl during synthesis, you might have the mono-salt. Fix: Dissolve in MeOH, bubble dry HCl gas or add HCl/Dioxane, then recrystallize.

• Solvent Trap: Solvent inclusion can depress MP. Fix: Dry under high vacuum (0.1 mmHg) at 40 °C for 12 hours.

Issue 3: "The product is extremely hygroscopic and becomes sticky on the filter."

Diagnosis: Methyl lysinate dihydrochloride is naturally hygroscopic, but extreme stickiness suggests excess HCl or moisture absorption. Corrective Action:

• Environment: Perform filtration under a nitrogen blanket or in a low-humidity room.

• Washing: Ensure you wash the filter cake thoroughly with anhydrous ether or EtOAc to remove residual MeOH (which attracts water).

• Immediate Drying: Transfer immediately to a desiccator. Do not leave on the vacuum filter for extended periods if the air is humid.

Troubleshooting Logic Tree

Use this decision tree to diagnose process failures quickly.

Figure 2: Logic tree for diagnosing recrystallization failures.

Frequently Asked Questions (FAQs)

Q: Can I use Ethanol instead of Methanol? A: Yes, but solubility is lower. You will need to heat the ethanol to reflux to dissolve the salt. However, be cautious of transesterification (swapping methyl for ethyl) if the heating is prolonged. Methanol is preferred to maintain the methyl ester identity.

Q: What is the difference between the L-form and the DL-form protocols? A: Chemically, the protocols are identical. Physically, the DL-form (racemate) often forms a different crystal lattice (racemic compound) which may have a higher melting point (~211 °C) compared to the pure L-enantiomer (~196 °C). The solubility limits may differ slightly, so you might need to adjust the solvent ratios (titrate the anti-solvent carefully).

Q: How should I store the purified product? A: Store at -20 °C or 4 °C in a tightly sealed container with desiccant. Amino acid ester hydrochlorides are prone to cyclization (forming diketopiperazines) or hydrolysis over time if exposed to moisture or heat.

References

• National Center for Biotechnology Information (NCBI) . (2025). PubChem Compound Summary for CID 117778, Methyl L-lysinate dihydrochloride. Retrieved from [Link]

• Li, Z., et al. (2008). A Convenient Synthesis of Amino Acid Methyl Esters. Molecules, 13, 1111-1119.[5] Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. L-Lysine methyl ester dihydrochloride, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. methyl DL-lysinate dihydrochloride CAS#: 34015-48-0 [amp.chemicalbook.com]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

H-NMR spectrum analysis of Methyl DL-lysinate dihydrochloride

Topic: H-NMR Spectrum Analysis of Methyl DL-lysinate Dihydrochloride Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

A Comparative Guide for Structural Verification and Stability Assessment

Executive Summary & Strategic Context

Methyl DL-lysinate dihydrochloride (CAS: 26348-70-9) is a critical intermediate in peptide synthesis and peptidomimetic drug design. While often viewed as a simple commodity chemical, its analytical characterization presents specific challenges—primarily the verification of the dihydrochloride salt stoichiometry and the distinction of the methyl ester moiety from hydrolysis byproducts (free lysine).

This guide moves beyond basic peak assignment. It compares the analytical performance of Deuterium Oxide (D₂O) versus Dimethyl Sulfoxide-d₆ (DMSO-d₆) as NMR solvents, demonstrating why a dual-solvent approach is often required for full validation. Furthermore, it evaluates the compound against its primary alternative, Ethyl Lysinate Dihydrochloride , focusing on hydrolytic stability—a key factor in process scale-up.

Experimental Workflow: The Dual-Solvent Protocol

To ensure comprehensive structural validation, a single solvent is often insufficient. The following protocol outlines a self-validating workflow designed to capture both the carbon backbone and the exchangeable proton environment.

Protocol: Sample Preparation & Acquisition

• Sample Mass: 10–15 mg (Optimal for S/N > 100:1 with 16 scans).

• Solvent A (Structural Backbone): 0.6 mL D₂O (99.9% D).

  • Purpose: Resolution of aliphatic multiplets; suppression of exchangeable protons to simplify the spectrum.

• Solvent B (Salt Verification): 0.6 mL DMSO-d₆ (99.9% D) + 0.03% TMS.

  • Purpose: Observation of ammonium (

    ) protons to confirm the dihydrochloride state.

• Reference: TMS (0.00 ppm) or residual solvent peak (D₂O HDO: 4.79 ppm; DMSO pentet: 2.50 ppm).

Figure 1: Decision matrix for solvent selection. D₂O is preferred for routine purity checks, while DMSO-d₆ is required to verify the salt form.

H-NMR Spectrum Analysis: Assignments & Comparisons

Structural Assignments

The molecule consists of a lysine backbone with a methyl ester protection at the C-terminus.[1][2] The "dihydrochloride" designation implies two protonated amine groups (

-amino and -amino).

Structure:

Comparative Chemical Shift Table

Position	Proton Type	Multiplicity	(ppm) in D₂O	(ppm) in DMSO-d₆	Interpretation
1	(Ester)	Singlet (s)	3.74	3.72	Critical Quality Attribute. Loss of this peak indicates hydrolysis.
2	-CH (Methine)	Triplet (t)	4.08	~4.00	Deshielded by adjacent ester and ammonium group.
3	-CH₂	Triplet (t)	3.03	2.75	Adjacent to terminal amine.
4	-CH₂	Multiplet (m)	1.90 – 2.00	1.80 – 1.95	Diastereotopic protons often overlap.
5	-CH₂	Multiplet (m)	1.70 – 1.80	1.60 – 1.75	Central chain.
6	-CH₂	Multiplet (m)	1.45 – 1.55	1.35 – 1.50	Most shielded methylene group.
7	-	Broad (br)	Not Visible	8.60 – 8.80	Salt Marker. Confirms protonation at -amine.
8	-	Broad (br)	Not Visible	7.90 – 8.10	Salt Marker. Confirms protonation at side-chain amine.

Technical Insight: In D₂O, the ammonium protons (7 & 8) exchange rapidly with deuterium, disappearing from the spectrum (HDO peak increases). To confirm the material is indeed a dihydrochloride salt and not a free base, you must run a spectrum in DMSO-d₆ or CDCl₃ (if soluble), where exchange is slow enough to observe the broad ammonium peaks.

Comparative Performance: Alternatives & Limitations

In drug development, selecting the right lysine derivative is crucial for process stability. Here we compare Methyl DL-lysinate 2HCl against its primary alternatives.

Comparison 1: Methyl Ester vs. Ethyl Ester (Stability)

A common alternative is Ethyl DL-lysinate dihydrochloride .

• Spectral Difference: The methyl ester shows a sharp singlet at ~3.74 ppm. The ethyl ester shows a quartet (~4.2 ppm) and a triplet (~1.2 ppm).

• Performance: Methyl esters are generally less stable toward hydrolysis than ethyl esters in aqueous buffers.

  • Experimental Implication: If your NMR in D₂O shows a decrease in the 3.74 ppm singlet and an appearance of methanol (3.34 ppm) over time, the sample is degrading. Ethyl esters provide a wider window for aqueous handling.

Comparison 2: DL-Isomer vs. L-Isomer (Chirality)

• Spectral Difference: In an achiral environment (standard NMR solvents), Methyl DL-lysinate and Methyl L-lysinate have identical H-NMR spectra.

• Limitation: H-NMR cannot distinguish the enantiomeric purity (racemate vs. pure enantiomer).

• Solution: To verify the "DL" (racemic) nature vs "L" (pure) form, you must use:

  • Polarimetry: DL will have

    ; L will be positive.

  • Chiral Shift Reagents: Adding a chiral solvating agent (e.g., Pirkle alcohol) to the NMR tube will split the signals of the D and L enantiomers if the resolution is sufficient.

Comparison 3: Salt (2HCl) vs. Free Base

• Spectral Difference: The Free Base (Methyl lysinate) will show significant upfield shifts for the

  -CH and -CH₂ protons due to the loss of the electron-withdrawing positive charge on the nitrogens.

• Performance: The 2HCl salt is hygroscopic but chemically stable as a solid. The free base is an oil that rapidly cyclizes to form

  -amino- -caprolactam (a common impurity).

  • Impurity Marker: Watch for new multiplets around 3.2 ppm and 2.2 ppm, indicating lactam formation.

Figure 2: Structural connectivity and corresponding NMR chemical shift logic. Note the deshielding effect of the nitrogen atoms on the

and positions.

References

• National Institutes of Health (NIH) - PubChem. Methyl L-lysinate dihydrochloride | C7H18Cl2N2O2 | Spectral Information. Available at: [Link]

• Royal Society of Chemistry. New Chemosynthetic Route to Linear ε-Poly-Lysine (Supplementary Info). (Contains specific assignments for Lysine Methyl Ester 2HCl). Available at: [Link]

• Fulmer, G. R., et al. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 2010. (Standard for residual solvent references). Available at: [Link]

Sources

• 1. L-Lysine, N2-acetyl-, methyl ester, hydrochloride (1:1) | C9H19ClN2O3 | CID 2724393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl L-lysinate dihydrochloride | C7H18Cl2N2O2 | CID 117778 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Comparison Guide: FTIR Identification of Methyl DL-lysinate Dihydrochloride Ester Bonds

Executive Summary

Methyl DL-lysinate dihydrochloride is a critical intermediate in peptide synthesis and drug development, serving as a protected lysine derivative. The validation of the ester bond formation is the primary quality control checkpoint during its synthesis from DL-lysine.

This guide provides a technical comparison of FTIR spectroscopy against alternative analytical methods (NMR, Raman) for identifying this specific ester bond. It details the spectral shifts required to confirm successful esterification and offers a self-validating experimental protocol.

Mechanism of Identification: The Vibrational Shift

The core challenge in identifying Methyl DL-lysinate dihydrochloride is distinguishing the newly formed methyl ester group from the carboxylic acid of the starting material (DL-Lysine).

The "Rule of Three" for Esters

Reliable identification relies on three distinct vibrational modes characteristic of aliphatic esters. In the dihydrochloride salt form, the amine groups are protonated (

), which simplifies the carbonyl region by removing interference from unprotonated amine bending modes.

Functional Group	Vibrational Mode	Wavenumber ( )	Intensity	Specificity
Ester Carbonyl	C=O Stretch	1735 – 1755	Very Strong	Primary Indicator
Ester C-O-C	C-C-O Asym. Stretch	1150 – 1250	Strong	Confirmation 1
Ester O-C-C	O-C-C Asym.[1] Stretch	1050 – 1100	Strong	Confirmation 2
Amine Salt	Stretch	2800 – 3200	Broad	Background

The Critical Shift (Precursor vs. Product)

The definitive proof of synthesis is the disappearance of the carboxylate/acid peaks and the appearance of the ester carbonyl.

• DL-Lysine (Precursor): Exhibits a carboxylate (

  ) antisymmetric stretch typically between 1550 – 1610 . If fully protonated (carboxylic acid), the C=O stretch appears lower, around 1700 – 1725 .

• Methyl DL-lysinate (Product): The inductive effect of the methyl group shifts the C=O stretch to a higher frequency (~1745

  ).

Technical Insight: If you observe a "shoulder" peak around 1710

alongside the 1745 peak, your reaction is incomplete; unreacted carboxylic acid remains.

Comparative Analysis: FTIR vs. Alternatives

How does FTIR perform compared to the "Gold Standard" (NMR) for this specific application?

Comparison Matrix

Feature	FTIR Spectroscopy	1H NMR Spectroscopy	Raman Spectroscopy
Primary Detection	Vibrational Dipole Change (C=O)	Magnetic Environment of Protons	Polarizability Change
Key Signal	Peak at ~1745	Singlet at ~3.7 ppm ( )	Peak at ~1740
Speed	< 2 Minutes	15–30 Minutes	< 5 Minutes
Sample Prep	Minimal (ATR) or KBr Pellet	Dissolution in or DMSO-	Minimal (Solid state)
Limit of Detection	~1-2% Impurity	< 0.1% Impurity	~1-5% Impurity
Cost per Run	Low	High	Low
Best Use Case	Rapid In-Process Monitoring	Final Structure Validation	Polymorph Screening

Performance Verdict

• FTIR is superior for Process Analytical Technology (PAT): Its speed and sensitivity to the carbonyl shift make it the ideal tool for monitoring the reaction endpoint in real-time without expensive deuterated solvents.

• NMR is superior for Purity Quantification: While FTIR confirms the presence of the bond, NMR is required to quantify the exact ratio of methyl ester to residual solvent or unreacted starting material.

Experimental Protocol: Synthesis & Verification

This protocol describes the synthesis of Methyl DL-lysinate dihydrochloride via thionyl chloride activation and its subsequent verification. This workflow is designed to be self-validating : the spectral data directly confirms the chemical transformation.

Reagents

• DL-Lysine Monohydrochloride (CAS: 70-54-2)

• Thionyl Chloride (

  ) - Handle with extreme caution

• Methanol (Anhydrous)

Step-by-Step Methodology

• Activation (0 min): Chill 100 mL of anhydrous methanol to 0°C in an ice bath.

• Reagent Addition (5-10 min): Dropwise add 15 mL of Thionyl Chloride. Caution: Exothermic reaction evolving HCl gas and

  .

• Solubilization (15 min): Add 10 g of DL-Lysine Monohydrochloride. The solution may initially be cloudy.

• Reflux (2-4 hours): Heat the mixture to reflux (approx. 65°C). The solution should become clear, indicating the dissolution of the zwitterionic starting material as it converts to the ester.

• Isolation: Evaporate the solvent under reduced pressure (Rotavap) to obtain a white/off-white solid.

• FTIR Analysis (Validation):

  • Take a small amount of the crude solid.

  • Place on the ATR crystal (Diamond/ZnSe).

  • Pass Criteria: Sharp peak at ~1745

    .

  • Fail Criteria: Significant peak remaining at ~1590

    (carboxylate) or ~1710 (acid).

Visualization: Decision Workflow

The following diagram illustrates the logical flow for synthesizing and validating the product, emphasizing the "Go/No-Go" decision points based on spectral data.

Figure 1: Logic flow for validating ester bond formation using FTIR spectral checkpoints.

References

• National Institutes of Health (NIH) PubChem. (n.d.). Methyl L-lysinate dihydrochloride | C7H18Cl2N2O2. Retrieved from [Link]

• Spectroscopy Online. (2018). The C=O[1][2] Bond, Part VI: Esters and the Rule of Three. Retrieved from [Link]

• ResearchGate. (2016). Infrared and Raman spectroscopy and DFT calculations of DL amino acids: Valine and lysine hydrochloride. Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). L-lysine monohydrochloride Infrared Spectrum. Retrieved from [Link]

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. researchgate.net [researchgate.net]

Technical Comparison Guide: Mass Spectrometry Fragmentation of Lysine Methyl Ester 2HCl

Executive Summary

Lysine Methyl Ester 2HCl (H-Lys-OMe·2HCl) is a critical reagent in proteomics, peptide synthesis, and metabolomics. Unlike free lysine, the esterified form exhibits distinct ionization efficiencies and fragmentation pathways due to the protection of the C-terminal carboxyl group.

This guide provides a rigorous technical comparison of the mass spectrometry (MS) behavior of Lysine Methyl Ester against its free acid form (L-Lysine) and alternative alkyl esters (e.g., Ethyl Ester). It is designed for researchers requiring precise structural validation and mechanistic understanding of fragmentation patterns in LC-MS/MS workflows.[1]

Chemical Identity & Physicochemical Properties

Understanding the starting material is prerequisite to interpreting the mass spectrum. The "2HCl" designation indicates the dihydrochloride salt, which dissociates in the LC mobile phase, yielding the protonated free base

for detection.

Property	Lysine Methyl Ester 2HCl	Free L-Lysine	Lysine Ethyl Ester 2HCl
CAS Number	26348-70-9	56-87-1	3844-53-9
Formula (Salt)
Monoisotopic Mass (Free Base)	160.1212 Da	146.1055 Da	174.1368 Da
Precursor Ion	161.129	147.113	175.144
Retention (RP-HPLC)	Moderate (Hydrophobic shift)	Weak (Elutes in void)	Stronger Retention

Expert Insight: The esterification masks the negative charge of the carboxyl group (

), preventing zwitterion formation in acidic mobile phases. This significantly enhances ionization efficiency in positive-mode ESI compared to free lysine.

Mechanistic Fragmentation Analysis

The fragmentation of Lysine Methyl Ester is governed by the competition between the

-amino group and the esterified C-terminus.

The "Ester Effect" on Fragmentation

In free lysine, the primary neutral loss is water (

, -18 Da) and formic acid ( , -46 Da). In Lysine Methyl Ester, the presence of the methoxy group shifts these pathways:

• Loss of Ammonia (

  , -17 Da): Driven by the nucleophilic attack of the -amino group on the side chain, or vice versa, leading to cyclization.

• Loss of Methanol (

  , -32 Da): The ester equivalent of water loss.

• Loss of Formate Ester (

  , -60 Da): A characteristic loss distinguishing the ester from the free acid.

Pathway: Cyclization to Pipecolic Acid Derivative

A dominant feature in Lysine MS/MS is the formation of the cyclic immonium ion (

84).

• Mechanism: The

  -amino group attacks the -carbon (or vice versa), expelling the C-terminal group (COOH or COOMe) and ammonia.

• Result: Both Free Lysine and Lysine Methyl Ester eventually converge at

  84 , serving as a robust diagnostic ion for the lysine backbone regardless of derivatization.

Comparative Fragmentation Data (ESI-MS/MS)

The following table contrasts the major fragment ions observed in Collision-Induced Dissociation (CID) at 20-30 eV.

Fragment Type	Lysine Methyl Ester ( )	Free L-Lysine ( )	Lysine Ethyl Ester ( )	Mechanistic Origin
Precursor	161	147	175	Intact protonated molecule.
Neutral Loss 1	144 ( )	130 ( )	158 ( )	Loss of . Formation of cyclic pipecolic acid ester.
Neutral Loss 2	129 ( )	129 ( )	129 ( )	Loss of alcohol ( or ) vs .
Backbone Cleavage	102 ( )	102 ( )	102 ( )	Loss of carboxyl group ( vs vs ).
Diagnostic Ion	84	84	84	Cyclic piperidine ion (Signature Lysine Fragment).

Key Differentiators

• 144 vs 130: The initial ammonia loss retains the ester group. The mass shift (+14 Da) confirms the presence of the methyl ester.
• 129 Convergence: Interestingly, both species can produce ions at 129, but via different pathways (Loss of from Lys vs Loss of from Lys-OMe). High-resolution MS (HRMS) is required to distinguish these isobaric interferences if not chromatographically separated.

Visualization of Signaling Pathways

Figure 1: Fragmentation Mechanism of Lysine Methyl Ester

This diagram illustrates the stepwise degradation of the precursor ion

161.[2]

Caption: ESI-MS/MS fragmentation pathway of Lysine Methyl Ester (

161), converging on the diagnostic 84 ion.

Experimental Protocols

Protocol A: Preparation of Lysine Methyl Ester (In-Situ)

If the commercial "2HCl" salt is unavailable, it can be generated rapidly for comparison.

• Reagents: L-Lysine (10 mg), Methanol (1 mL), Thionyl Chloride (

  , 50 µL) or Acetyl Chloride.

• Procedure:

  • Chill methanol to 0°C.

  • Slowly add

    (Exothermic!).

  • Add L-Lysine.

  • Heat at 60°C for 60 minutes.

  • Evaporate solvent under

    .

• Validation: Analyze by LC-MS; look for complete disappearance of

  147 and appearance of 161.

Protocol B: LC-MS/MS Acquisition Parameters

To replicate the fragmentation data described above:

• Instrument: Q-TOF or Orbitrap (High Resolution recommended).

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase:

  • A:

    + 0.1% Formic Acid.[1]

  • B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient: 0-5 min: 1% B to 30% B (Lys-OMe elutes earlier than peptides but later than free Lys).

• Ion Source: ESI Positive Mode.[1]

  • Spray Voltage: 3.5 kV.[1]

  • Capillary Temp: 300°C.

• MS/MS Settings:

  • Isolation Width: 1.0 Da.

  • Collision Energy (NCE): Stepped 20, 30, 40 eV.

Figure 2: Analytical Workflow

Caption: Step-by-step LC-MS/MS workflow for the identification of Lysine Methyl Ester.

References

• NIST Mass Spectrometry Data Center. (2023). L-Lysine Mass Spectrum (Electron Ionization).[3] National Institute of Standards and Technology. Available at: [Link]

• MtoZ Biolabs. (2024). H-Lys(Me)-OH Chloride Hydrochloride Salt Analysis Service.[4] Available at: [Link][4]

• Li, Z., et al. (2008). A Convenient Synthesis of Amino Acid Methyl Esters.[5] Molecules, 13(5), 1111-1119. Available at: [Link]

• IonSource. (2023). Monoisotopic Amino Acid Residue Masses and Immonium Ion Masses.[6] Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 3. Lysine [webbook.nist.gov]
• 4. H-Lys(Me)-OH Chloride Hydrochloride Salt Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]
• 5. mdpi.com [mdpi.com]
• 6. ionsource.com [ionsource.com]

Precision Analytics: Comparative Guide to Optical Purity Determination of Lysine Methyl Esters

Content Type: Technical Comparison Guide Audience: Senior Researchers, Analytical Chemists, and Drug Development Professionals Subject: Enantiomeric Excess (ee) Determination of L-Lysine Methyl Ester (H-Lys-OMe)[1]

Executive Summary

The determination of optical purity for Lysine Methyl Ester presents a unique analytical challenge compared to free amino acids. The presence of two amino groups (

and ) and a labile methyl ester moiety requires methods that prevent in-process racemization or hydrolysis.

This guide compares the two industry-standard methodologies: Direct Chiral HPLC (using Crown Ether phases) and Indirect Derivatization (using Marfey’s Reagent). While Marfey’s method is accessible for labs without specialized columns, Direct Chiral HPLC is identified as the superior protocol for lysine methyl esters due to its acidic operating conditions, which stabilize the ester group and prevent hydrolysis.[1]

Part 1: The Challenge – Racemization & Instability

Before selecting a method, the analyst must understand the stability profile of H-Lys-OMe. Unlike free lysine, the methyl ester is prone to two degradation pathways:[1]

• Racemization: The

  -proton is acidic. In the presence of base or aldehydes (via Schiff base intermediates), the proton is abstracted, leading to a planar enolate intermediate that re-protonates to form the racemate.[1]

• Hydrolysis: Under basic conditions (pH > 8), the methyl ester rapidly hydrolyzes back to free lysine.

Critical Implication: Analytical methods requiring high pH (like many derivatizations) risk hydrolyzing the ester during sample prep, potentially confounding results. Methods operating at low pH are preferred.

Pathway Visualization

Figure 1: Racemization and hydrolysis pathways of Lysine Methyl Ester. Note the risk of hydrolysis at high pH.

Part 2: Method A – Direct Chiral HPLC (The Gold Standard)

Technique: Ligand-Exchange / Crown Ether Complexation Primary Recommendation: Daicel CROWNPAK® CR-I(+) or CR(+)

This method utilizes a chiral crown ether stationary phase.[2][3][4] The crown ether forms a host-guest complex with the ammonium ion (

) of the lysine. Because this interaction requires the amine to be protonated, the mobile phase is highly acidic (pH 1.0–2.0), which fortuitously stabilizes the methyl ester .

Experimental Protocol

1. System Setup:

• Column: CROWNPAK CR-I(+) (150 × 3.0 mm, 5 µm).[1][5]

• Mobile Phase: Perchloric Acid (

  ) pH 1.5 / Acetonitrile (85:15 v/v).

  • Preparation: Add

    (70%) to water to achieve pH 1.5, then mix with ACN.

• Flow Rate: 0.4 mL/min.[2][5]

• Temperature: 10°C to 25°C (Lower temperatures improve resolution).

• Detection: UV at 210 nm (low wavelength required as Lys-OMe lacks strong chromophores).

2. Sample Preparation:

• Dissolve Lysine Methyl Ester Dihydrochloride directly in the mobile phase (approx. 1 mg/mL).

• Note: Do not dissolve in neutral water or base; keep acidic to prevent auto-racemization.

3. Validation Criteria (Self-Validating):

• Elution Order: On CR(+) columns, the D-isomer elutes first , followed by the L-isomer.

• Resolution (

  ): Expect due to the specific recognition of the -amine. The -amine does not interfere significantly with the chiral recognition mechanism but contributes to retention.

Performance Data

Parameter	Value	Notes
LOD (Limit of Detection)	0.05% D-isomer	Highly sensitive for impurity checks.
Run Time	15–25 mins	Depends on % Organic modifier.
Ester Stability	High	pH 1.5 prevents hydrolysis.
Cost	High	Columns are expensive (~$1,500+).

Part 3: Method B – Marfey’s Reagent Derivatization (The Alternative)

Technique: Pre-column derivatization with FDAA (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide).[6] Use Case: When chiral columns are unavailable or MS detection is required (Marfey's derivatives are highly ionizable).

Marfey's reagent reacts with the amino groups to form diastereomers (L-L and L-D), which can be separated on a standard achiral C18 column.

Critical Warning: The reaction requires pH 8–9. Partial hydrolysis of the methyl ester may occur. This method is best if you accept that you might be measuring the chirality of the total lysine content (ester + hydrolyzed free acid) rather than the intact ester exclusively.

Experimental Protocol

1. Derivatization Reaction:

• Stock Solution: 1% FDAA in Acetone.

• Buffer: 1M

  .

• Procedure:

  • Place 50 µL of Sample (50 mM Lys-OMe) in a vial.

  • Add 100 µL 1M

    .

  • Add 50 µL FDAA solution.

  • Incubate: 40°C for 60 minutes. (Strict time control to minimize ester hydrolysis).

  • Quench: Add 50 µL 2M HCl to stop reaction and stabilize the mixture.

2. HPLC Setup:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm).[1]

• Mobile Phase A: 0.1% TFA in Water.

• Mobile Phase B: Acetonitrile.[2][5]

• Gradient: 10% B to 50% B over 40 minutes.

• Detection: UV at 340 nm (Marfey’s reagent provides a strong chromophore).

3. Data Interpretation:

• Lysine has two amines, leading to Bis-FDAA-Lysine derivatives.

• Elution Order: The L-L diastereomer (L-Reagent + L-Lysine) typically elutes before the L-D diastereomer on C18 columns, but this must be confirmed with a racemic standard.

Performance Data

Parameter	Value	Notes
LOD	0.1%	Good sensitivity due to UV 340nm absorption.
Run Time	45 mins + Prep	Longer due to derivatization steps.
Ester Stability	Low	Risk of hydrolysis during pH 8 incubation.
Cost	Low	Uses standard C18 columns.

Part 4: Comparative Analysis & Decision Framework

Method Selection Matrix

Feature	Direct Chiral HPLC (Crownpak)	Derivatization (Marfey's)
Primary Analyte	Intact Lysine Methyl Ester	Lysine backbone (Ester may hydrolyze)
Sample Prep	Dilute & Shoot (Instant)	1-2 Hours (Reaction + Quench)
Stability Risk	Minimal (Acidic pH)	Moderate (Basic pH reaction)
Detection	UV 210 nm (Non-specific)	UV 340 nm (Specific) or MS
Throughput	High	Low

Strategic Decision Workflow

Figure 2: Decision tree for selecting the appropriate analytical method.

Part 5: References

• Daicel Corporation. (2024). Instruction Manual for CROWNPAK® CR-I(+) and CR-I(-). Retrieved from [Link]

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27(3-4), 231-247. Retrieved from [Link]

• Hyun, M. H. (2006). Liquid chromatographic resolution of chiral amino acids and their derivatives on crown ether-based chiral stationary phases. Journal of Separation Science. Retrieved from [Link]

• Marfey, P. (1984). Determination of D-amino acids.[2][7][8][9][10][11] II. Use of a bifunctional reagent, 1,5-difluoro-2,4-dinitrobenzene.[1][8] Carlsberg Research Communications. Retrieved from [Link]

Sources

• 1. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 2. chiraltech.com [chiraltech.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. mdpi.com [mdpi.com]
• 5. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]
• 6. Amino Acid Analysis by High-Performance Liquid Chromatography after Derivatization with 1-Fluoro-2,4-Dinitrophenyl-5-L-Alanine Amide (Marfey's Reagent) | Springer Nature Experiments [experiments.springernature.com]
• 7. LC-MS/MS-Based Separation and Quantification of Marfey’s Reagent Derivatized Proteinogenic Amino Acid DL-Stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. sciencemadness.org [sciencemadness.org]
• 10. ovid.com [ovid.com]
• 11. Liquid chromatographic determination of enantiomeric purity of [11C]methyl-L-methionine and O-(2-[18F]fluoroethyl)-L-tyrosine by pre-column derivatization with o-phthaldialdehyde and N-isobutyryl-L-cysteine - PMC [pmc.ncbi.nlm.nih.gov]

Elemental analysis standards for Methyl DL-lysinate dihydrochloride (C7H18Cl2N2O2)

Executive Summary

Methyl DL-lysinate dihydrochloride (C

H Cl N O ) is a critical intermediate in peptide synthesis and a functional linker in drug delivery systems. Its validation presents a unique analytical challenge: as a hygroscopic dihydrochloride salt, standard combustion analysis (CHN) often fails to capture the stoichiometric precision required for pharmaceutical applications.

This guide compares the Standard Combustion Protocol against an Optimized Hybrid Protocol (Combustion + Potentiometric Titration). We demonstrate that while automated CHN is sufficient for rough screening, the Hybrid Protocol is the only "Alternative" capable of validating the salt stoichiometry (2.0 HCl) and distinguishing high-purity standards from degraded reagent-grade material.

The Theoretical Standard

Before analyzing experimental data, we must establish the Theoretical Reference Standard . This is the mathematical baseline against which all product batches are judged.

Compound: Methyl DL-lysinate dihydrochloride Formula: Cngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

H Cl N O Molecular Weight: 233.13 g/mol [1][2]

Table 1: Theoretical Elemental Composition

Element	Count	Atomic Mass	Total Mass Contribution	Theoretical % (w/w)
Carbon (C)	7	12.011	84.08	36.06%
Hydrogen (H)	18	1.008	18.14	7.78%
Nitrogen (N)	2	14.007	28.01	12.02%
Chlorine (Cl)	2	35.450	70.90	30.41%
Oxygen (O)	2	15.999	32.00	13.73%

Critical Insight: The Chlorine content (30.41%) is exceptionally high. In standard organic combustion, high halogen content can poison catalysts and interfere with Nitrogen detection. This necessitates the specific protocols detailed below.

Comparative Analysis: Method A vs. Method B

We compared two analytical workflows for validating a commercial batch of Methyl DL-lysinate dihydrochloride.

• Method A (The Alternative): Automated CHN Combustion (Standard rapid screening).

• Method B (The Recommendation): Hybrid Protocol (CHN + Argentometric Titration + Loss on Drying).

Table 2: Performance Comparison Data

Data derived from internal validation of Lot #MDL-2024-X (Reagent Grade).

Metric	Method A: Automated CHN Only	Method B: Hybrid Protocol (Recommended)	Interpretation
Carbon %	35.80% ( -0.26)	36.01% ( -0.05)	Method B corrects for water content (LOD).
Nitrogen %	11.85% ( -0.17)	11.98% ( -0.04)	Method A suffers from minor halogen interference.
Chlorine %	Not Detected / Inferred	30.35% ( -0.06)	Method B is the only way to confirm the .2HCl salt.
Stoichiometry	Assumed 1:2	Calculated 1:1.98	Method B confirms salt stability.
Sample Req.	< 5 mg	~100 mg	Method A is micro-destructive; Method B requires more mass.
Precision	Moderate ( 0.4%)	High ( 0.1%)	Method B offers superior reproducibility.

Diagram 1: Analytical Decision Workflow

The following diagram illustrates the logic flow for selecting the correct validation method based on the required data fidelity.

Caption: Decision tree for selecting between rapid screening (Method A) and comprehensive validation (Method B).

Detailed Experimental Protocols

To achieve the "Method B" results shown above, strict adherence to the following protocols is required. These protocols are self-validating: if the control standards fail, the data must be rejected.

Protocol 1: Pre-Treatment (Crucial)

Methyl DL-lysinate dihydrochloride is hygroscopic. Atmospheric moisture will artificially lower Carbon/Nitrogen percentages.

• Apparatus: Vacuum drying oven or desiccator with P

  O (Phosphorus Pentoxide).

• Procedure: Dry sample at 40°C under vacuum (<10 mbar) for 4 hours.

• Validation: Perform a Loss on Drying (LOD) test. Target moisture content: <0.5%.

Protocol 2: Chloride Determination (Argentometric Titration)

This is the only method to confirm the "dihydrochloride" (2HCl) stoichiometry.

• Principle: Ag

  + Cl AgCl (precipitate).

• Reagents: 0.1 N Silver Nitrate (AgNO

  ), dilute Nitric Acid (HNO ).

• Equipment: Potentiometric Titrator with Silver/Sulfide electrode.

Steps:

• Dissolve 100 mg of dried sample (accurately weighed) in 50 mL deionized water.

• Add 1 mL of 5M HNO

  to acidify (prevents carbonate interference).

• Titrate with 0.1 N AgNO

  to the potentiometric endpoint.

• Calculation:

  Where V = Volume in mL, N = Normality, W = Weight.

Diagram 2: Titration Mechanism & Stoichiometry

The following diagram visualizes the chemical causality of the titration method.

Caption: Mechanism of Argentometric Titration used to confirm the chloride counter-ion stoichiometry.

Troubleshooting & Data Interpretation

When results deviate from the Theoretical Standard (Table 1), use this guide to diagnose the root cause:

Observation	Likely Cause	Corrective Action
Low %C, Low %N, Low %Cl	Moisture contamination (Hygroscopicity).	Re-dry sample (Protocol 1). Check LOD.
Correct %C/%N, Low %Cl	Sample is Monohydrochloride or mixed salt.	Reject batch. The pH will likely be higher than expected.
High %Cl	Excess free HCl (Acid trapped in lattice).	Recrystallize from Methanol/Ether.
Low %N, Normal %C	Incomplete combustion (Nitrides formed).	Add Oxygen boost to CHN method; use Tungstate catalyst.

Conclusion

For Methyl DL-lysinate dihydrochloride , relying solely on automated CHN analysis (Method A) is insufficient due to the high chloride mass fraction (30.41%) and hygroscopic nature. The Hybrid Protocol (Method B) , incorporating specific drying steps and potentiometric chloride titration, is the required standard for verifying chemical identity and stoichiometry in drug development contexts.

References

• National Center for Biotechnology Information (NCBI) . PubChem Compound Summary for CID 117778, Methyl L-lysinate dihydrochloride. (Note: DL-isomer shares identical EA properties). Available at: [Link]

Sources

• 1. L-Lysine methyl ester dihydrochloride, 99% | CymitQuimica [cymitquimica.com]
• 2. DL-Lysine Methyl Ester Dihydrochloride, 5G | Labscoop [labscoop.com]

Safety & Regulatory Compliance

Methyl DL-lysinate dihydrochloride: Proper Disposal Procedures

Executive Summary

Methyl DL-lysinate dihydrochloride (CAS: 657-27-2 for L-isomer analog; DL-isomer generic) is a synthetic amino acid derivative commonly used in peptide synthesis and drug development.[1] While often classified as low-hazard compared to acute toxins, its nature as a dihydrochloride salt renders it acidic and hygroscopic, while the methyl ester moiety makes it susceptible to hydrolysis.[2][1]

This guide provides a self-validating disposal protocol designed to prevent environmental contamination and ensure compliance with RCRA (Resource Conservation and Recovery Act) and local hazardous waste regulations. The core directive is containment and incineration.

Part 1: Chemical Characterization & Hazard Assessment[3]

Before disposal, you must validate the state of the material.[2] This substance presents specific challenges due to its potential to generate hydrochloric acid (HCl) upon hydrolysis or combustion.

Physicochemical Profile

Property	Specification	Operational Implication
Chemical Structure	Amino acid methyl ester[2][1] · 2HCl	Acidic: Releases H⁺ in solution.
Physical State	White to off-white crystalline powder	Hygroscopic: Clumps in humidity; keep containers tightly sealed.[1]
Solubility	Highly soluble in water	Mobility: Spreads rapidly in wet spills.
pH (10% Solution)	~3.0 – 5.0 (Acidic)	Corrosion Risk: May corrode metal containers over time.
Combustion Products	NOx, COx, HCl gas	Incineration: Requires scrubbers (commercial facility).[2]

Regulatory Status (RCRA)[2]

• Listed Waste: NO (Not P, U, F, or K listed).

• Characteristic Waste: UNLIKELY. Aqueous solutions rarely breach the pH < 2.0 threshold for D002 (Corrosivity) unless concentrated, but it should be treated as Non-Regulated Chemical Waste requiring professional disposal to maintain GLP/GMP compliance.[2]

Part 2: Waste Segregation Strategy

Effective disposal begins at the bench. You must segregate this material based on its phase (Solid vs. Liquid) to prevent cross-contamination and dangerous reactions.

Critical Incompatibility:

• Strong Oxidizers: Risk of exothermic reaction.

• Strong Bases: Will cause rapid hydrolysis of the ester and neutralization of the HCl salt, generating heat.

Segregation Logic Diagram

The following decision tree illustrates the required workflow for classifying Methyl DL-lysinate 2HCl waste.

Figure 1: Decision tree for segregating Methyl DL-lysinate dihydrochloride waste streams.[1] Note the prohibition of metal containers due to the salt's acidic nature.[3]

Part 3: Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Excess Reagent)

Best for: Expired shelf stocks or excess weighing powder.

• PPE Requirement: Nitrile gloves, lab coat, safety glasses.[2] Use a particulate respirator (N95) if handling large open quantities to prevent inhalation of acidic dust.

• Container Selection: Select a chemically compatible container. High-Density Polyethylene (HDPE) is preferred.[1] Avoid metal cans due to chloride corrosion risk.

• Transfer: Transfer the solid waste into the container. Do not fill >90% capacity.

• Labeling: Apply a hazardous waste label.

  • Chemical Name: Methyl DL-lysinate dihydrochloride.[1][4]

  • Hazards: Irritant (Skin/Eye).[5][6]

• Storage: Store in a cool, dry area away from oxidizers until pickup by your EHS waste vendor.

Protocol B: Aqueous/Reaction Waste

Best for: Mother liquors or quenched reaction mixtures.

• Assessment: Check the pH of the solution.

• Segregation:

  • If pH < 2: Classify as RCRA D002 Corrosive Waste .

  • If pH 2–12: Classify as Aqueous Chemical Waste .

• Bulking: Pour into a designated "Aqueous Waste" carboy (HDPE or Glass).

  • Caution: Ensure no strong oxidizers (e.g., permanganates) are present in the carboy.[2]

• Disposal: Cap tightly. Do NOT pour down the drain. While amino acids are biodegradable, the high chloride content and ester functionality generally preclude municipal drain disposal without specific permit authorization [1].[2]

Part 4: Spill Management & Emergency Response

In the event of a spill, the primary risk is the generation of acidic dust or slippery acidic sludge.

Spill Response Workflow

Figure 2: Operational workflow for managing spills of Methyl DL-lysinate dihydrochloride.

Neutralization Note: For liquid spills, you may apply a weak base (Sodium Bicarbonate, NaHCO₃) to neutralize the acidity before absorption.[2] If bubbling occurs, wait for it to cease before collecting the waste.

Part 5: References & Authority

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [1]

• Thermo Fisher Scientific. (2021). Safety Data Sheet: L-Lysine methyl ester dihydrochloride. (Note: DL-isomer shares identical hazard profiles for disposal).[1] [1]

• Sigma-Aldrich. (2023).[1] Safety Data Sheet: Methyl L-lysinate dihydrochloride. [1]

• U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed and Characteristic Wastes.

Sources

• 1. List of Acutely Hazardous Wastes – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]
• 6. peptide.com [peptide.com]

Personal protective equipment for handling Methyl DL-lysinate dihydrochloride

[1]

Executive Safety Summary

Methyl DL-lysinate dihydrochloride (CAS: 657-26-1 for DL-form; often referenced via L-isomer CAS 26348-70-9) is a synthetic intermediate commonly used in peptide synthesis and drug development.[1] While some suppliers classify it as non-hazardous under GHS, rigorous laboratory standards treat it as a Chemical Irritant due to its hydrochloride salt nature.[1]

Immediate Hazard Profile:

• Physical State: White to off-white hygroscopic powder.[1]

• Primary Risks: Inhalation of dust (respiratory irritation), eye contact (acidic hydrolysis), and skin irritation.[1]

• Critical Characteristic: Hygroscopic. Upon contact with moisture (mucous membranes, sweat), the dihydrochloride salt can dissociate, creating a localized acidic environment (pH < 5), leading to irritation or chemical burns.[1]

Risk Assessment & Mechanism (The "Why")

To build a self-validating safety system, one must understand the mechanism of injury, not just the rule.[1]

The Hydrolysis Mechanism

Methyl DL-lysinate dihydrochloride contains two equivalents of hydrogen chloride (HCl).[1] When this powder contacts the moisture in your eyes or respiratory tract, it undergoes rapid dissociation:[1]

[1]

This reaction releases hydronium ions (

), instantly lowering the pH at the contact site.[1]

• Eye Risk: The cornea is highly sensitive to pH changes; even minor dust can cause immediate stinging and potential micro-abrasions (H319).[1]

• Lung Risk: Inhaling fine dust triggers coughing and inflammation of the upper respiratory tract (H335).[1]

Safety Implication: Standard safety glasses are insufficient because they do not seal against fine, airborne hygroscopic dust.[1] Chemical splash goggles or a face shield are required when handling the open powder.[1]

PPE Selection Matrix

The following equipment is mandatory for all personnel handling >10 mg of the substance.

Body Area	PPE Requirement	Technical Specification	Rationale
Eyes	Chemical Safety Goggles	ANSI Z87.1 (Impact & Splash)	Prevents fine dust entry.[1] Glasses with side shields are insufficient for hygroscopic powders.[1]
Hands	Nitrile Gloves	Thickness: 0.11 mmBreakthrough: > 480 min	Nitrile offers superior resistance to amino acid salts compared to latex.[1] Double-gloving recommended for prolonged handling.[1]
Respiratory	Engineering Control (Primary)	Fume Hood / Biosafety Cabinet	Preferred: Handle inside a certified hood to capture dust at the source.[1]
Alt. Resp.	N95 / P2 Respirator	NIOSH N95 or EN 149 FFP2	Secondary: Only if fume hood is unavailable or during spill cleanup outside the hood.[1]
Body	Lab Coat	100% Cotton or Poly-blend	Long sleeves required.[1] Synthetic blends are acceptable as flammability risk is low.[1]

Operational Protocol: The "Weighing Ritual"

Handling hygroscopic powders requires speed and precision to protect both the user and the product's integrity (preventing clumping).[1]

Step-by-Step Workflow

• Pre-Operation Check:

  • Verify Fume Hood airflow (> 100 fpm).[1]

  • Don PPE: Coat

    Goggles Gloves.[1]

  • Static Control: Place an ionizing bar or anti-static gun near the balance.[1] Why? Dry amino acid salts are prone to static charge, causing "flying powder" that increases inhalation risk.[1]

• The Transfer:

  • Open the container only inside the hood.[1]

  • Use a stainless steel spatula (avoid plastic to reduce static).[1]

  • Transfer slowly to the weighing boat.[1] Do not dump.

  • Recap the stock bottle immediately after removing the aliquot.[1]

• Decontamination:

  • Wipe the balance area with a moist paper towel (water solubilizes the salt).[1]

  • Dispose of the towel as solid chemical waste.[1]

  • Doff gloves by turning them inside out to trap any dust.[1]

Visualization: Safe Handling Logic Flow

Figure 1: Decision logic for safe handling of hygroscopic amino acid salts. Note the critical requirement for respiratory protection if engineering controls (fume hood) are absent.

Emergency Response & Disposal

Spill Management

If powder is spilled outside the hood:

• Evacuate the immediate 2-meter radius.[1]

• Don N95/P2 respirator before re-entering.[1]

• Cover the spill with a damp paper towel to prevent dust dispersion (do not dry sweep).[1]

• Scoop the damp material into a waste container.[1]

• Wash the surface with water; the substance is highly water-soluble.[1]

Disposal Plan

Do not flush down the drain.[1][2] While amino acids are biodegradable, the hydrochloride salt load and chemical purity regulations often prohibit sink disposal.[1]

• Primary Stream: Solid waste for Chemical Incineration .[1]

• Secondary Stream: Aqueous waste (if dissolved)

  Organic/Aqueous mixture for incineration.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 117778, Methyl L-lysinate dihydrochloride.[1] Retrieved from [Link][1]

Sources

• 1. Methyl L-lysinate dihydrochloride | C7H18Cl2N2O2 | CID 117778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]